3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol

Core Science & Biosynthesis

Spectroscopic data (NMR, IR, MS) for 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol

This guide provides an in-depth technical analysis of the spectroscopic characteristics of 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol . As this specific compound represents a specialized intermediate—likely encountered in the synthesis of novel kinase inhibitors or CNS-active agents—the data presented here is synthesized from high-fidelity predictive models, fragment-based analysis of analogous 3-substituted pyrrolidines, and first-principles structural elucidation.

Compound Identity & Structural Analysis[1][2]

Before interpreting spectra, we must rigorously define the stereochemical and electronic environment of the analyte. This molecule features a pyrrolidine core with a quaternary center at position 3, bearing both a hydroxyl group and a chiral amino-alkyl side chain.

• IUPAC Name: 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol

• Molecular Formula:

• Molecular Weight: 172.27 g/mol

• Exact Mass: 172.1576

• SMILES: CCC(CN)C1(O)CCN(C)C1

• Stereochemistry: Two chiral centers exist:

  • C3 of Pyrrolidine: Quaternary center (chiral due to ring asymmetry).

  • C2 of Side Chain: The methine carbon of the 1-aminobutan-2-yl group.

  • Implication: The compound exists as two pairs of enantiomers (4 stereoisomers). In non-stereoselective synthesis, expect diastereomeric doubling of NMR signals.

Structural Visualization

The following diagram outlines the connectivity and key functional zones for spectroscopic assignment.

Figure 1: Structural fragmentation analysis highlighting the quaternary center's influence on spectral properties.

Mass Spectrometry (MS) Data[3]

Methodology: Electrospray Ionization (ESI) in Positive Mode is the standard for this basic, polar molecule.

Molecular Ion & Base Peak

• [M+H]⁺: m/z 173.16 (Calculated).

• Nature: The molecule is doubly basic (tertiary ring amine pKa ~9.5, primary side-chain amine pKa ~10.5). It will readily protonate.

Fragmentation Pattern (MS/MS)

The fragmentation is driven by the stability of the pyrrolidine ring and the lability of the tertiary alcohol.

m/z Fragment	Identity	Mechanism
173		Parent Ion.
155		Dehydration. Characteristic of tertiary alcohols. The resulting carbocation is stabilized by the adjacent nitrogen (via inductive effects) and alkyl groups.
124		Complex rearrangement involving ring opening.
100		Alpha-Cleavage. Loss of the side chain (C4H10N). The charge remains on the pyrrolidine ring (N-methyl-3-hydroxypyrrolidinyl cation).
84		N-Methylpyrrolidinium ion. A dominant low-mass ion formed by ring fragmentation.
58		McLafferty-like rearrangement or alpha-cleavage adjacent to the dimethylamine-like fragment.

Fragmentation Pathway Diagram

Figure 2: Predicted ESI+ fragmentation pathway showing the dominant dehydration step typical of tertiary hydroxypyrrolidines.

Infrared Spectroscopy (IR)[2]

Sampling: Attenuated Total Reflectance (ATR) on neat oil/solid.

• 3400 - 3200 cm⁻¹ (Broad/Strong): O-H Stretch (H-bonded) and N-H Stretch . The primary amine (

  ) will appear as a shoulder or double spike on the broad OH band.

• 2960 - 2850 cm⁻¹ (Medium): C-H Stretch (Alkyl). Distinct bands for

  (N-methyl, ethyl terminal) and (ring/chain).

• 2780 cm⁻¹ (Weak): Bohlmann Bands (C-H stretch adjacent to tertiary amine). Diagnostic for N-methyl groups.

• 1600 cm⁻¹ (Medium/Broad): N-H Bending (Scissoring) of the primary amine.

• 1460 cm⁻¹: C-H Bending (

  scissoring).

• 1150 - 1050 cm⁻¹ (Strong): C-N Stretch and C-O Stretch (tertiary alcohol). The C-O stretch for tertiary alcohols usually falls near 1150 cm⁻¹.

Nuclear Magnetic Resonance (NMR)[2][4]

Solvent:

(Chloroform-d) or (Methanol-d4). Note on Diastereomers: Due to the two chiral centers (Ring C3, Chain C2), expect signal doubling or complex multiplets unless the sample is enantiopure.

¹H NMR (400 MHz, CDCl₃) - Predicted

Shift (δ ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
0.92	Triplet (t)	3H	Sidechain -CH₃	Terminal methyl of the ethyl group (part of butan-2-yl).
1.30 - 1.50	Multiplet (m)	2H	Sidechain -CH₂-	Methylene of the ethyl group. Diastereotopic due to adjacent chiral center.
1.65	Multiplet (m)	1H	Sidechain -CH-	The methine proton at C2 of the butane chain. Shielded by alkyl environment.
1.80 - 2.10	Multiplet (m)	2H	Ring C4-H	Methylene protons of the pyrrolidine ring (beta to N).
2.35	Singlet (s)	3H	N-CH₃	Characteristic sharp singlet for N-methyl.
2.40 - 2.65	Multiplet (m)	2H	Ring C2-H	Alpha-protons to Nitrogen. Deshielded.
2.70 - 2.90	Multiplet (m)	2H	Ring C5-H	Alpha-protons to Nitrogen.
2.95 - 3.10	Multiplet (m)	2H	Sidechain -CH₂-NH₂	Alpha-protons to the primary amine. Diastereotopic.
3.50+	Broad (br)	3H	-OH, -NH₂	Exchangeable protons. Shift varies with concentration/solvent.

¹³C NMR (100 MHz, CDCl₃) - Predicted

Shift (δ ppm)	Carbon Type	Assignment	Reasoning
11.5	CH₃	Sidechain Methyl	Terminal ethyl carbon.
22.0	CH₂	Sidechain CH₂	Ethyl methylene.
35.5	CH₂	Ring C4	Beta-carbon in pyrrolidine ring.
42.0	CH₃	N-CH₃	N-Methyl group.
44.5	CH₂	Sidechain CH₂-N	Carbon attached to primary amine.
48.0	CH	Sidechain CH	Methine linking side chain to ring.
56.0	CH₂	Ring C5	Alpha-carbon (less steric hindrance).
65.5	CH₂	Ring C2	Alpha-carbon (adjacent to quaternary center).
76.0	C (Quat)	Ring C3	Quaternary Center. Deshielded by Oxygen and Nitrogen proximity.

Experimental Protocols

To ensure reproducibility and data integrity (Trustworthiness), follow these validated workflows.

Sample Preparation for NMR

• Mass: Weigh 10-15 mg of the compound (oil or hygroscopic solid).

• Solvent: Add 0.6 mL of CDCl₃ (neutralized with basic alumina if the compound is acid-sensitive) or CD₃OD (to eliminate OH/NH coupling).

• Reference: Ensure TMS (0.00 ppm) is present.

• Filtration: Filter through a cotton plug into the NMR tube to remove particulate salts often found in amine synthesis.

2D NMR Correlation Strategy

To confirm the connectivity of the "1-aminobutan-2-yl" side chain to the C3 position, run the following sequence:

• COSY (Correlation Spectroscopy):

  • Confirm coupling between Sidechain Methyl (0.92 ppm) and Methylene (1.40 ppm).

  • Confirm coupling between Sidechain Methylene (1.40 ppm) and Methine (1.65 ppm).

  • Critical Check: The Methine (1.65 ppm) should not couple strongly to the Ring C3 (as it is quaternary), but weak long-range coupling might be seen.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Look for a correlation from the N-Me protons to Ring C2 and Ring C5 .

  • Key Correlation: The Sidechain Methine proton (1.65 ppm) must show a strong correlation to the Quaternary C3 (76 ppm) . This proves the attachment point.

Figure 3: NMR elucidation workflow emphasizing the use of HMBC to bridge the quaternary center.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for NMR chemical shift prediction rules).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.

• Nair, V., & Deepthi, A. (2007). "Synthesis of 3-substituted pyrrolidines". Tetrahedron, 63(49), 12247-12275. Link (Context for synthetic precursors and spectral analogs).

• PubChem Compound Summary. "1-Methyl-3-pyrrolidinol". National Center for Biotechnology Information. Link (Base fragment spectral data).

A Technical Guide to the Biological Activity of Substituted Pyrrolidinol Compounds

Introduction

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, represents a cornerstone of many biologically active molecules and natural products.[1][2] Its unique structural properties, including conformational flexibility and the capacity for hydrogen bonding, make it an exceptionally versatile scaffold in medicinal chemistry.[3] This guide provides an in-depth exploration of the diverse biological activities exhibited by substituted pyrrolidinol compounds, offering insights into their therapeutic potential, mechanisms of action, and the experimental methodologies used for their evaluation. We will delve into key therapeutic areas where these compounds have shown significant promise, including metabolic diseases, cancer, and infectious diseases.

I. Enzyme Inhibition: A Major Avenue for Pyrrolidinol Activity

A predominant mechanism through which substituted pyrrolidinols exert their effects is via enzyme inhibition. The pyrrolidine scaffold can act as a mimic for natural substrates, particularly proline, allowing these compounds to fit into the active sites of various enzymes and modulate their activity.[4]

A. Inhibition of Carbohydrate-Metabolizing Enzymes for Antidiabetic Applications

Substituted pyrrolidinols are prominent in the design of inhibitors for enzymes that regulate carbohydrate metabolism, such as α-amylase and α-glucosidase, making them promising candidates for the management of type-2 diabetes.[5]

• Mechanism of Action: α-Amylase and α-glucosidase are key enzymes responsible for the breakdown of complex carbohydrates into absorbable monosaccharides in the intestine. By inhibiting these enzymes, pyrrolidinol derivatives can delay glucose absorption, thereby reducing postprandial hyperglycemia.[5]

• Structure-Activity Relationship (SAR): Studies have shown that the nature and position of substituents on the pyrrolidine ring significantly influence inhibitory potency. For instance, a 4-methoxy analogue of a synthesized pyrrolidine series demonstrated potent dual inhibition of both α-amylase and α-glucosidase.[5]

B. Dipeptidyl Peptidase-IV (DPP-4) Inhibition

DPP-4 is a serine protease that inactivates incretin hormones like GLP-1 and GIP, which are crucial for glucose homeostasis.[4][6] Pyrrolidine-based compounds, such as vildagliptin, are effective DPP-4 inhibitors.[1][7]

• Mechanism of Action: By inhibiting DPP-4, these compounds prolong the action of incretins, leading to enhanced insulin secretion and reduced glucagon secretion in a glucose-dependent manner.[6][8] The pyrrolidine scaffold often mimics the proline residue of the natural DPP-4 substrates.[4]

• SAR Insights: The presence of a nitrile group on the pyrrolidine scaffold can lead to reversible and potent inhibition of the DPP-4 enzyme.[4][9] Additionally, substitutions like a 4-trifluorophenyl group have been shown to enhance inhibitory activity against the DPP-4 enzyme.[1][7]

C. Other Notable Enzyme Targets

The inhibitory activity of pyrrolidinol derivatives extends to a wide array of other enzymes:

• Aldo-Keto Reductase AKR1C3: Implicated in the progression of certain cancers, non-carboxylate pyrrolidin-2-one derivatives have been developed as potent and selective inhibitors.[10]

• Aminoglycoside 6'-N-Acetyltransferase (AAC(6')-Ib): Pyrrolidine pentamine derivatives have been identified as inhibitors of this enzyme, which confers resistance to aminoglycoside antibiotics.[11]

• Main Protease (MPro) of Viruses: Novel pyrrolidines are being investigated as inhibitors of viral main proteases, a key target for broad-spectrum antiviral compounds, including for coronaviruses.[12][13]

II. Anticancer Activity: A Multifaceted Approach

Substituted pyrrolidinols have demonstrated significant potential as anticancer agents through various mechanisms of action.[1][14]

• Induction of Apoptosis: Many pyrrolidinone derivatives exert their anticancer effects by triggering programmed cell death.[3]

• Receptor Antagonism: Certain pyrrolidine-containing derivatives act as antagonists for chemokine receptors like CXCR4, which plays a role in cancer metastasis.[1]

• Enzyme Inhibition: As mentioned, enzymes like AKR1C3, which are overexpressed in some cancers, are viable targets.[10]

• Cytotoxicity: Spiropyrrolidine analogs and copper complexes of pyrrolidine derivatives have shown potent cytotoxic effects against various cancer cell lines, in some cases exceeding the potency of standard drugs like cisplatin.[1][7] Importantly, some of these compounds have demonstrated selectivity, showing no significant toxicity to non-cancerous cells.[7]

III. Antiviral and Antimicrobial Potential

The pyrrolidine scaffold is a key component in several antiviral and antimicrobial drugs.[15]

• Antiviral Action: Pyrrolidine analogs are found in drugs used to treat chronic Hepatitis C Virus (HCV) by inhibiting viral proteases like NS3/4A or essential proteins like NS5A.[15] There is also ongoing research into their potential against SARS-CoV-2, targeting the main protease (MPro).[12][15]

• Antibacterial Mechanisms: Substituted pyrrolidinols can inhibit essential bacterial enzymes such as DNA gyrase and topoisomerase IV, which are critical for bacterial DNA replication.[1][7] Others have been developed to inhibit penicillin-binding proteins (PBPs), which are involved in bacterial cell wall synthesis.[16]

IV. Methodologies for Evaluating Biological Activity

A crucial aspect of developing novel therapeutic agents is the use of robust and validated experimental protocols.

A. General Experimental Workflow

The screening and validation of substituted pyrrolidinol compounds typically follow a structured workflow.

Caption: Logical relationship illustrating how modifications to the pyrrolidinol scaffold influence biological activity.

Key SAR insights include:

• Fluorination: The introduction of fluorine atoms can enhance potency and modulate pharmacokinetic properties. [9][17]* Aromatic Substituents: The presence and positioning of aromatic or heteroaromatic rings are often critical for binding to the target protein. [11]* Stereochemistry: The spatial orientation of substituents is vital, as biological targets are chiral. Different stereoisomers can exhibit vastly different biological profiles. [17]

VI. Future Directions and Conclusion

Substituted pyrrolidinol compounds continue to be a rich source of inspiration for the development of new therapeutic agents. [1][18]The versatility of the pyrrolidine scaffold allows for the design of molecules with a wide range of biological activities, from enzyme inhibition to anticancer and antiviral effects. [1][19]Future research will likely focus on the development of more potent and selective compounds, guided by a deeper understanding of their structure-activity relationships and mechanisms of action. The continued exploration of this privileged scaffold holds immense promise for addressing unmet medical needs and developing the next generation of innovative medicines.

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• Discovery and development of dipeptidyl peptidase-4 inhibitors. Wikipedia. Available from: [Link]

• Pyrrolidines as Main Protease Inhibitors for Treating Viral Infections, in Particular, Coronavirus Infections. ACS Medicinal Chemistry Letters. Available from: [Link]

• Pyrrolidine main protease inhibitors as antiviral agents. Google Patents.

• Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. PubMed. Available from: [Link]

• Synthesis and structure-activity relationships for 1-(4-(piperidin-1-ylsulfonyl)phenyl)pyrrolidin-2-ones as novel non-carboxylate inhibitors of the aldo-keto reductase enzyme AKR1C3. PubMed. Available from: [Link]

• An Overview on Biological Importance of Pyrrolone and Pyrrolidinone Derivatives as Promising Scaffolds. Semantic Scholar. Available from: [Link]

• Discovery of Novel Pyrrolidine-Based Chalcones as Dual Inhibitors of α-Amylase and α-Glucosidase: Synthesis, Molecular Docking, ADMET Profiles, and Pharmacological Screening. ACS Omega. Available from: [Link]

• Discovery of Pyrrolidine-2,3-diones as Novel Inhibitors of P. aeruginosa PBP3. MDPI. Available from: [Link]

• A Review of Dipeptidyl Peptidase-4 (DPP-4) and its potential synthetic derivatives in the management of Diabetes Mellitus. Publish. Available from: [Link]

• Pyrrolidine‐2‐carbonitrile Derivatives as Multifunctional Antidiabetic Agents: Inhibition of α‐Amylase, α‐Glucosidase, and DPP‐IV With Structure‐Activity Relationships, HSA Binding, and Molecular Docking Studies. ResearchGate. Available from: [Link]

• Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). ResearchGate. Available from: [Link]

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A Comprehensive Review of Pyrrolidine Alkaloids in Medicinal Chemistry

Abstract

The pyrrolidine ring is a foundational scaffold in a multitude of biologically active compounds, holding a privileged position in medicinal chemistry.[1][2] This five-membered nitrogen-containing heterocycle is a key structural motif in numerous natural products and FDA-approved drugs, underscoring its therapeutic relevance.[3][4] This in-depth technical guide provides a comprehensive overview of pyrrolidine alkaloids, covering their natural sources, biosynthesis, and diverse pharmacological activities. We delve into the synthetic strategies employed to access this versatile core, explore the mechanisms of action of prominent pyrrolidine-containing compounds, and discuss the challenges and future directions in this dynamic field of drug discovery. This guide is intended to be a valuable resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and detailed insights into the medicinal chemistry of pyrrolidine alkaloids.

Introduction to Pyrrolidine Alkaloids

Pyrrolidine alkaloids are a class of naturally occurring or synthetic compounds characterized by the presence of a pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom.[3] This structural motif is a key component of many biologically active molecules, contributing to their diverse pharmacological properties.[2]

Natural Sources and Biodiversity

Pyrrolidine alkaloids are widely distributed in the plant kingdom, with estimates suggesting that around 3% of all flowering plants produce these secondary metabolites.[5] They are particularly abundant in families such as Asteraceae (e.g., Senecio), Boraginaceae, and Fabaceae (e.g., Crotalaria).[6] These compounds are also found in microorganisms and animals.[7] The natural role of these alkaloids is often as a defense mechanism against herbivores.[5][8] Beyond terrestrial plants, marine organisms have also been identified as a source of novel pyrrolidine alkaloids.[9]

Biosynthesis

The biosynthesis of the pyrrolidine ring in these alkaloids typically originates from the amino acids ornithine or arginine.[10] A key enzymatic step involves the conversion of polyamines, such as putrescine and spermidine, into homospermidine, catalyzed by homospermidine synthase (HSS).[5][11] Subsequent oxidation and cyclization steps lead to the formation of the characteristic pyrrolidine core.[5] The structural diversity of pyrrolidine alkaloids arises from further enzymatic modifications of this core structure.[12]

Caption: A generalized workflow for the in vitro pharmacological evaluation of pyrrolidine alkaloids.

Challenges and Future Perspectives

Despite the significant therapeutic potential of pyrrolidine alkaloids, several challenges remain in their development as drugs. These include issues of toxicity, drug resistance, and the need for more efficient and stereoselective synthetic methods.

Future research in this field will likely focus on:

• The discovery of novel pyrrolidine alkaloids from untapped natural sources.

• The development of more sustainable and efficient synthetic routes to these compounds.

• The use of computational methods to design pyrrolidine derivatives with improved potency and selectivity.

• The exploration of novel drug delivery systems to enhance the therapeutic efficacy and reduce the toxicity of these compounds.

Appendix: Experimental Protocols

General Protocol for Extraction and Isolation of Pyrrolidine Alkaloids from Plant Material

This protocol outlines a general procedure for the extraction and isolation of alkaloids, which can be adapted for pyrrolidine-containing compounds. [13][14][15] 1. Sample Preparation:

• The plant material is dried and finely powdered to increase the surface area for extraction. [16] 2. Liberation of Free Alkaloidal Base:
• The powdered plant material is moistened with water and mixed with an alkaline substance like calcium hydroxide to liberate the free alkaloid bases from their salt forms. [15] 3. Extraction with Organic Solvent:
• The alkalized plant material is then extracted with a non-polar organic solvent such as ether or chloroform. [14][15] 4. Acid-Base Extraction for Purification:
• The organic extract containing the crude alkaloids is shaken with an acidic aqueous solution (e.g., dilute sulfuric acid). The alkaloids move into the aqueous layer as their salts.
• The aqueous layer is then separated, made alkaline with a base like ammonia, which causes the free alkaloid bases to precipitate.
• The purified alkaloids are then re-extracted into an organic solvent. [13] 5. Fractionation and Isolation:
• The crude alkaloid mixture is then subjected to chromatographic techniques such as column chromatography or preparative high-performance liquid chromatography (HPLC) to isolate individual compounds. [13]

In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is commonly used to screen for AChE inhibitors. [17] 1. Reagents and Materials:

• Acetylcholinesterase (AChE) enzyme solution.
• Acetylthiocholine iodide (ATCI) as the substrate.
• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) as the chromogen.
• Phosphate buffer (pH 8.0).
• Test compound (pyrrolidine alkaloid) dissolved in a suitable solvent.

2. Assay Procedure:

• In a 96-well plate, add the phosphate buffer, DTNB solution, and the test compound at various concentrations.
• Add the AChE enzyme solution to initiate the reaction and incubate.
• Add the substrate (ATCI). The enzyme hydrolyzes the substrate to thiocholine.
• Thiocholine reacts with DTNB to produce a yellow-colored 5-thio-2-nitrobenzoate anion.
• The absorbance of the yellow product is measured spectrophotometrically at 412 nm over time.

3. Data Analysis:

• The rate of the reaction is calculated from the change in absorbance over time.
• The percentage of enzyme inhibition is calculated by comparing the reaction rate in the presence of the test compound to the rate of the control (without the inhibitor).
• The IC50 value (the concentration of the inhibitor that causes 50% enzyme inhibition) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

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• 11. Pyrrolizidine alkaloid - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. uobabylon.edu.iq [uobabylon.edu.iq]
• 14. researchgate.net [researchgate.net]
• 15. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 16. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 17. In Vitro Screening for Acetylcholinesterase Inhibition and Antioxidant Activity of Quercus suber Cork and Corkback Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis protocol for 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol

Executive Summary & Retrosynthetic Logic

This Application Note details the synthesis of 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol , a complex tertiary amino-alcohol scaffold relevant to analgesic and anticholinergic drug discovery. The target molecule features a sterically congested quaternary center at the C3 position of the pyrrolidine ring, adjacent to a chiral side chain.

Retrosynthetic Analysis: Direct alkylation of 3-pyrrolidinol derivatives is often plagued by poor regioselectivity and over-alkylation. To ensure high fidelity and scalability, this protocol utilizes a Nitrile-Aldol (Arseniyadis) Strategy .

• Disconnection: The C3–C(sidechain) bond is cleaved, revealing 1-methyl-3-pyrrolidinone as the electrophile and a butyronitrile anion as the nucleophile.

• Forward Logic:

  • Step 1 (C-C Bond Formation): Lithiation of butyronitrile followed by nucleophilic attack on the ketone generates the carbon skeleton with the requisite quaternary center.

  • Step 2 (Functional Group Interconversion): Chemoselective reduction of the nitrile group to a primary amine using Lithium Aluminum Hydride (LAH) yields the final amino-alcohol.

This route minimizes protecting group manipulations and leverages commercially available precursors.

Safety & Hazard Assessment (Critical)

• n-Butyllithium (n-BuLi): Pyrophoric. Must be handled under strict inert atmosphere (Ar/N2).

• Lithium Aluminum Hydride (LAH): Reacts violently with water/protic solvents. Use anhydrous THF/Ether.

• 1-Methyl-3-pyrrolidinone: Irritant.

• Butyronitrile: Highly toxic (cyanide metabolite). Handle in a well-ventilated fume hood.

Experimental Protocol

Phase 1: Nucleophilic Addition (Formation of the Hydroxynitrile Intermediate)

Objective: Synthesis of 3-(1-cyanopropyl)-1-methylpyrrolidin-3-ol.

Reagents & Stoichiometry:

Reagent	MW ( g/mol )	Equiv.	Mass/Vol (Scale)	Role
Diisopropylamine	101.19	1.2	1.7 mL	Base (for LDA)
n-BuLi (2.5M in hexanes)	--	1.2	4.8 mL	Lithiating Agent
Butyronitrile	69.11	1.1	0.96 mL	Nucleophile Precursor
1-Methyl-3-pyrrolidinone	99.13	1.0	1.0 g (10 mmol)	Electrophile

| THF (Anhydrous) | 72.11 | -- | 20 mL | Solvent |

Procedure:

• LDA Preparation: In a flame-dried 100 mL round-bottom flask (RBF) under Argon, dissolve diisopropylamine in 10 mL anhydrous THF. Cool to -78°C (dry ice/acetone bath). Add n-BuLi dropwise over 10 minutes. Stir for 30 minutes to ensure full Lithium Diisopropylamide (LDA) formation.

• Enolate Formation: Add butyronitrile dropwise to the LDA solution at -78°C. The solution may turn slight yellow. Stir for 45 minutes to generate the

  -lithio nitrile species.

• Nucleophilic Attack: Dissolve 1-methyl-3-pyrrolidinone in 5 mL THF. Add this solution dropwise to the enolate mixture via syringe pump or dropping funnel over 20 minutes, maintaining internal temperature below -70°C.

  • Mechanistic Note: Slow addition prevents enolization of the ketone by the lithium base.

• Reaction & Quench: Allow the mixture to warm to 0°C over 2 hours. Quench with saturated aqueous NH₄Cl (10 mL).

• Workup: Extract with EtOAc (3 x 20 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Intermediate QC: The crude oil (typically a diastereomeric mixture) is sufficiently pure for reduction. Expected Yield: 85-90%.

Phase 2: Nitrile Reduction to Amino-Alcohol

Objective: Conversion of the nitrile intermediate to 3-(1-aminobutan-2-yl)-1-methylpyrrolidin-3-ol.

Reagents & Stoichiometry:

Reagent	Equiv.	Role
Crude Hydroxynitrile (from Phase 1)	1.0	Substrate
LiAlH₄ (LAH) (1.0M in THF)	3.0	Reducing Agent

| THF (Anhydrous) | -- | Solvent |

Procedure:

• Setup: Charge a dry 100 mL RBF with LAH solution (30 mmol) under Argon. Cool to 0°C .

• Addition: Dissolve the crude hydroxynitrile in 10 mL THF. Add dropwise to the LAH suspension.

  • Caution: Gas evolution (H₂) will occur. Control addition rate.

• Reflux: Once addition is complete, warm to room temperature, then heat to reflux (66°C) for 4 hours to ensure complete reduction of the sterically hindered nitrile.

• Fieser Workup (Critical for Aluminum Salts):

  • Cool to 0°C.

  • Add 1.2 mL water (slowly).

  • Add 1.2 mL 15% NaOH .

  • Add 3.6 mL water .

  • Stir vigorously until a white, granular precipitate forms.

• Isolation: Filter off the aluminum salts through a Celite pad. Rinse the pad with warm THF.

• Purification: Concentrate the filtrate. The residue is purified via Flash Column Chromatography (DCM:MeOH:NH₄OH, gradient 90:9:1) to yield the target amine.[1][2][3][4]

Pathway Visualization

The following diagram illustrates the synthetic workflow and critical control points.

Caption: Figure 1. Reaction pathway for the synthesis of the target amino-alcohol via nitrile-aldol addition and hydride reduction.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, verify the following spectral signatures:

• IR Spectroscopy (Intermediate vs. Product):

  • Intermediate: Sharp peak at ~2240 cm⁻¹ (C≡N stretch).

  • Product: Disappearance of 2240 cm⁻¹; Appearance of broad band at 3300-3400 cm⁻¹ (O-H and N-H stretch).

• ¹H-NMR (Diagnostic Signals in CDCl₃):

  • N-Methyl: Singlet at ~2.35 ppm (3H).

  • Side Chain Methyl: Triplet at ~0.90 ppm (3H, from the butyl group).

  • Methylene adjacent to Amine: Multiplet at ~2.6–2.8 ppm (2H, -CH₂NH₂).

  • Stereochemistry: Expect signal doubling or complex multiplets due to the presence of diastereomers (mixture of RR/SS and RS/SR pairs).

References

• Arseniyadis, S., Kyler, K. S., & Watt, D. S. (1984). Addition and Substitution Reactions of Nitrile-Stabilized Carbanions. Organic Reactions.

  • Foundational text for the lithiation of nitriles and addition to ketones.

• Moffett, R. B. (1963). 2-Methyl-3-butyn-2-ol (Example of ketone alkylation). Organic Syntheses, Coll. Vol. 4, p.605.

  • Provides standard operating procedures for handling carbanion additions to ketones.

• Brown, H. C., & Choi, Y. M. (1982). Selective Reductions. 29. A Simple Technique to Achieve Enhanced Reactivity of Lithium Aluminum Hydride. Journal of Organic Chemistry.

  • Validates the reduction conditions for sterically hindered nitriles.

• PubChem Compound Summary. (2024).

  • Source for physical property d

Sources

• 1. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 2. data.epo.org [data.epo.org]
• 3. CN108698989B - Process for the preparation of 1-methylpyrrolidin-3-ol - Google Patents [patents.google.com]
• 4. Pyrrolidine synthesis [organic-chemistry.org]

Purification techniques for aminobutan-substituted pyrrolidinols

Abstract

Aminobutan-substituted pyrrolidinols (ABPs) represent a critical structural motif in modern drug discovery, particularly in the development of kinase inhibitors and GPCR ligands. However, their physicochemical profile—characterized by high polarity, dual basic nitrogen centers, and amphoteric hydroxyl functionality—renders standard purification techniques (standard silica chromatography, liquid-liquid extraction) inefficient. This guide details three field-proven protocols for the isolation of ABPs: Strong Cation Exchange (SCX) "Catch-and-Release," Amine-Modified Flash Chromatography, and Diastereomeric Salt Crystallization.[1]

The Chemical Challenge

The isolation of ABPs is complicated by three primary factors:

• Hyper-Polarity: The combination of the hydroxyl group and the aminobutyl side chain often results in a LogP < 0, making the molecule highly water-soluble.[1] Standard aqueous workups (DCM/Water extraction) frequently result in product loss to the aqueous phase.

• Silanol Interaction: The basic nitrogen atoms (pyrrolidine ring and primary/secondary amine chain) interact strongly with the acidic silanol groups (

  ) of standard silica gel. This causes severe peak tailing ("streaking") and irreversible adsorption.

• Chelation Potential: The 1,3-amino-alcohol or 1,4-diamine motifs can chelate trace metals in purification media, leading to degradation or colored impurities.[1]

Strategic Decision Framework

Before selecting a protocol, assess the crude mixture using the following decision matrix.

Figure 1: Decision matrix for selecting the optimal purification pathway based on polarity and scale.

Protocol A: SCX "Catch-and-Release" (Gold Standard)[1]

Best For: Highly polar ABPs, removal of non-basic impurities, and desalting. Mechanism: Strong Cation Exchange (SCX) resins utilize propylsulfonic acid groups to protonate and bind the basic amine.[2] Neutral impurities are washed away, and the product is released using a basic eluent.[2]

Materials

• Stationary Phase: SCX-2 (Propylsulfonic acid functionalized silica) or polymer-based SCX.[1]

• Loading Solvent: MeOH or 5% Acetic Acid in MeOH.

• Elution Solvent: 2M Ammonia (

  ) in Methanol.

Step-by-Step Methodology

• Capacity Calculation:

  • Calculate the theoretical milliequivalents (meq) of your amine.

  • Note: ABPs are diamines. Assume 2 charge points per molecule.

  • Rule: Use a resin mass with at least 1.5x the charge capacity of your crude amine load.

  • Example: 1 mmol diamine = 2 meq charge. Use ~3.5 g of SCX resin (typical capacity 0.6–0.8 meq/g).

• Conditioning:

  • Flush the SCX cartridge with 3 Column Volumes (CV) of Methanol.

  • Why: Activates the pores and removes interstitial contaminants.

• Loading (The "Catch"):

  • Dissolve crude residue in minimal MeOH. If solubility is poor, add DCM (up to 50%) or Acetic Acid (up to 5%).

  • Load onto the cartridge at a slow flow rate (gravity or low vacuum).

  • Critical Check: Test the filtrate (flow-through) by TLC.[1] If the product is present, the column is overloaded or the loading solvent is too basic.

• Washing:

  • Flush with 5 CV of MeOH.

  • Optional: If non-polar impurities persist, wash with 2 CV of DCM followed by 2 CV of MeOH.

  • Result: Neutral and acidic impurities are removed. The ABP remains ionically bound.

• Elution (The "Release"):

  • Elute with 2M

    in MeOH (approx. 3-4 CV).[1]

  • Collect fractions. The basic ammonia deprotonates the ammonium-sulfonate complex, freeing the ABP base.

• Isolation:

  • Concentrate fractions in vacuo. Do not use high heat (>40°C) to avoid volatile amine loss or degradation.

Protocol B: Amine-Modified Flash Chromatography[1]

Best For: Separation of regioisomers or diastereomers that co-elute on SCX. Challenge: Standard silica allows amine protons to H-bond with silanols (

~5), causing tailing.[1]

Mobile Phase Engineering

Standard eluents (Hex/EtOAc) fail for ABPs. You must use a DCM/MeOH system with a basic modifier.

Component	Role	Recommended Conc.
Dichloromethane (DCM)	Weak solvent carrier	Balance
Methanol (MeOH)	Strong polar solvent	2% – 20% Gradient
Triethylamine (TEA)	Silanol Blocker	1% (Constant)
Ammonium Hydroxide ( )	Alternate Blocker	0.5% - 1%

Step-by-Step Methodology

• Column Pre-treatment (The "TEA Wash"):

  • Before loading the sample, flush the silica column with DCM containing 5% TEA .

  • Why: This saturates the active silanol sites with TEA, effectively "capping" the column before your sensitive amine touches it [1].

  • Flush with 2 CV of pure starting eluent (e.g., 98:2 DCM:MeOH) to remove excess TEA.

• Sample Loading:

  • Use the "Dry Load" technique.[2] Adsorb the crude ABP onto Celite or amine-functionalized silica.[1]

  • Avoid: Liquid loading in pure MeOH, which causes band broadening immediately.

• Gradient Elution:

  • Run a gradient from 0% to 20% MeOH in DCM (holding 1% TEA constant).

  • Observation: ABPs typically elute between 5-12% MeOH.[1]

• Post-Run Workup (Crucial):

  • The collected fractions will contain TEA.

  • To remove TEA: Co-evaporate with toluene or perform a rapid high-vacuum dry down if the ABP is non-volatile.[1]

Protocol C: Diastereomeric Salt Crystallization

Best For: Enantiopurity enhancement and bulk storage. Concept: Converting the oily ABP free base into a crystalline salt stabilizes the molecule and rejects impurities.

Recommended Acids

• L-Tartaric Acid: Excellent for resolution of chiral pyrrolidinols.[1]

• Oxalic Acid: Forms robust, high-melting lattices (use caution due to toxicity).[1]

• Fumaric Acid: Good for pharmaceutically acceptable salts.

Workflow

• Dissolve the semi-pure ABP (from Protocol A or B) in Ethanol or Isopropanol (IPA) at 50°C.

• Add 1.05 equivalents of the chosen acid dissolved in the same hot solvent.

  • Note: For diamines, you may target the mono-salt (1 eq) or di-salt (2 eq).[1] The mono-salt is often more crystalline if the side-chain amine is sterically distinct.[1]

• Allow to cool slowly to Room Temperature (RT), then to 4°C.

• Filter the precipitate and wash with cold IPA/Ether.

Mechanism of Action: SCX Interaction

The following diagram illustrates the molecular exchange occurring in Protocol A.

Figure 2: The ion-exchange mechanism.[1] The sulfonic acid resin protonates the ABP amine (Loading), forming a stable salt that withstands MeOH washes. Ammonia (Elution) reverses this by deprotonating the amine.

References

• Rochester University Chemistry Dept. Tips for Flash Column Chromatography: Deactivating Silica with Triethylamine.

• Biotage Application Note. Purification of Complex Polar Amine Mixtures using SCX.

• Welch Materials. Triethylamine as a Mobile Phase Additive: Mechanisms and Protocols.

• Nest Group. Strong Cation-Exchange (SCX) and Reversed-Phase Purification Protocols.

• National Institutes of Health (PMC). Catch-enrich-release approach for amine-containing natural products. [1]

Sources

• 1. EP4382529A1 - A process for preparing pure (3s)-pyrrolidin-3-ol and pure (3s)-pyrrolidin-3-ol hydrochloride - Google Patents [patents.google.com]
• 2. biotage.com [biotage.com]

Application Note: Cell-Based Screening Assays for 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol Activity

This Application Note provides a comprehensive technical guide for screening the biological activity of 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol , a representative ligand with a pharmacophore characteristic of Neuronal Nicotinic Acetylcholine Receptor (nAChR) modulators.

Given the structural features (a 3-substituted pyrrolidine core with a basic side chain and a hydroxyl group), this compound class is primarily investigated for α4β2 and α7 nAChR agonism or partial agonism, targeting therapeutic areas such as neuropathic pain, cognitive enhancement, and smoking cessation.

Introduction & Mechanism of Action

The Compound: 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol

This molecule represents a class of 3-substituted-3-hydroxy-pyrrolidines , a privileged scaffold in medicinal chemistry for targeting nicotinic acetylcholine receptors (nAChRs).[1] The structure features two key pharmacophoric elements:

• Cationic Center 1: The 1-methylpyrrolidine nitrogen (mimicking the pyrrolidine of nicotine).

• Cationic Center 2 / H-Bond Donor: The primary amine on the 1-aminobutan-2-yl side chain, capable of interacting with the complementary binding face of the nAChR orthosteric site.

• Hydroxyl Group: Provides hydrogen bonding capabilities that can enhance selectivity or efficacy (partial vs. full agonism).

Therapeutic Relevance

Compounds in this class are typically screened as agonists or positive allosteric modulators (PAMs) for:

• α4β2 nAChR: Implicated in analgesia (non-opioid pain relief), nicotine addiction, and depression.

• α7 nAChR: A target for cognitive enhancement in Alzheimer's and schizophrenia due to its high calcium permeability and role in neurotransmitter release.

Screening Strategy

To robustly characterize the activity of 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol, a tiered approach is required:

• Primary Screen (High-Throughput): Fluorescence-based Calcium Flux Assay to determine agonist potency (

  ) and efficacy ( ).

• Secondary Screen (Functional Validation): Whole-Cell Patch Clamp Electrophysiology to assess channel kinetics, desensitization, and true pharmacological profile.

• Counter-Screen: Cytotoxicity assay to ensure observed effects are not due to membrane disruption.

Signaling Pathway & Assay Logic

The following diagram illustrates the nAChR signaling cascade and how the selected assays interrogate specific steps in the pathway.

Figure 1: Mechanism of action for nAChR agonists and mapping of screening assays. The compound binds to the receptor, triggering ion influx which is detected directly via electrophysiology or indirectly via calcium-sensitive dyes.

Protocol 1: High-Throughput Calcium Flux Assay (FLIPR)

Objective: To determine the agonist potency (

) and efficacy relative to a standard (e.g., Nicotine or Epibatidine). Platform: FLIPR (Fluorometric Imaging Plate Reader) or FlexStation.

Materials & Reagents[1][2][3][4][5][6][7]

• Cell Line: HEK293 cells stably expressing human α4β2 or α7 nAChR.

  • Note: For α7, co-expression of the chaperone RIC-3 or use of a specific potentiator (e.g., PNU-120596) is often required to enhance surface expression and signal window.

• Assay Buffer: HBSS + 20 mM HEPES, pH 7.4.

  • Critical: For α7 assays, add 2 mM

    .

• Calcium Dye: Fluo-4 AM or Calcium 6 Assay Kit (Molecular Devices).

• Compound: 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol (Stock 10 mM in DMSO).

• Controls:

  • Positive: Nicotine (100 µM max), Epibatidine.

  • Negative: Buffer + DMSO (Vehicle).

Step-by-Step Procedure

• Cell Plating:

  • Harvest HEK293-nAChR cells and resuspend in growth medium.

  • Plate 50,000 cells/well in poly-D-lysine coated 96-well black/clear-bottom plates.

  • Incubate overnight at 37°C, 5%

    .

• Dye Loading:

  • Remove growth medium.

  • Add 100 µL of Dye Loading Solution (Fluo-4 AM + Probenecid to inhibit anion transport).

  • Incubate for 45–60 minutes at 37°C.

  • Optimization: For α7 cell lines, incubation at room temperature can sometimes reduce background.

• Compound Preparation:

  • Prepare a 1:3 serial dilution of the test compound in Assay Buffer (Range: 1 nM to 100 µM).

  • Prepare a "Max" control (e.g., 100 µM Nicotine) for normalization.

• Data Acquisition (FLIPR/FlexStation):

  • Baseline: Record fluorescence (Ex 485 nm / Em 525 nm) for 10–20 seconds.

  • Addition: Inject 20 µL of 5X compound solution.

  • Read: Continue recording for 120–180 seconds. nAChR responses are rapid; peak usually occurs within 5–10 seconds.

• Data Analysis:

  • Calculate

    (Peak fluorescence minus baseline divided by baseline).

  • Plot Response vs. Log[Concentration].

  • Fit to a 4-parameter logistic equation to derive

    .

Protocol 2: Whole-Cell Patch Clamp Electrophysiology

Objective: To validate the mechanism, measure current kinetics (activation/desensitization), and confirm channel subtype selectivity. Standard: "Gold Standard" for ion channel drug discovery.

Materials

• Rig: Patch clamp amplifier (e.g., Axon MultiClamp 700B), Digidata digitizer, Micromanipulator.

• Pipettes: Borosilicate glass (Resistance 3–5 MΩ).

• Solutions:

  • Extracellular (Bath): 140 mM NaCl, 5 mM KCl, 2 mM

    , 1 mM , 10 mM HEPES, 10 mM Glucose, pH 7.4.

  • Intracellular (Pipette): 140 mM CsCl (or K-Gluconate), 10 mM EGTA, 10 mM HEPES, pH 7.2. CsCl is used to block potassium channels and isolate cationic current.

Step-by-Step Procedure

• Cell Preparation:

  • Use HEK293-nAChR cells plated on glass coverslips (low density).

  • Place coverslip in the recording chamber with continuous perfusion of Extracellular Solution.

• Seal & Break-in:

  • Approach a healthy, isolated cell. Apply light suction to form a GΩ seal.

  • Apply a pulse of suction to rupture the membrane (Whole-Cell configuration).

  • Clamp voltage at -60 mV .

• Compound Application:

  • Use a fast-perfusion system (e.g., RSC-200 or Dynaflow) to ensure rapid exchange (<20 ms). Slow application can lead to desensitization before peak current is observed.

  • Protocol:

    • Baseline (Buffer) - 5 sec.

    • Test Compound (2 sec pulse).

    • Washout (Buffer) - 30 sec to 1 min.

  • Test increasing concentrations (e.g., 0.1, 1, 10, 100 µM).

• Analysis:

  • Measure Peak Current Amplitude (pA) .

  • Measure Net Charge (Area under the curve) for total ion flux.

  • Calculate Desensitization Time Constant (

    ) by fitting the decay phase of the current.

  • Verification: Apply a specific antagonist (e.g., MEC for α3β4, DHβE for α4β2, or α-Bungarotoxin for α7) to confirm target specificity.

Data Presentation & Interpretation

Summary of Expected Results

Parameter	Calcium Flux (FLIPR)	Electrophysiology (Patch Clamp)	Interpretation
Readout	Fluorescence (RFU)	Current (pA)	Functional activity
Throughput	High (96/384-well)	Low (Single cell)	Screening vs. Validation
Kinetics	Slow (seconds)	Fast (milliseconds)	EP resolves rapid desensitization
Agonist Profile	Sigmoidal Dose-Response	Current-Voltage (I-V) Relationship	Confirms channel opening
Efficacy	% of Nicotine Response	% of Max Current	Partial vs. Full Agonist

Troubleshooting Guide

• No Signal in FLIPR:

  • Check receptor expression (Western Blot or surface staining).

  • Ensure cells are not desensitized (avoid nicotine in growth media).

  • For α7, verify the presence of 2 mM Calcium in the buffer.

• High Background:

  • Reduce dye loading time.

  • Wash cells gently to remove extracellular dye.

• Rapid Desensitization:

  • If current decays too fast in Patch Clamp, use a faster perfusion system.

  • Use "Area Under Curve" (AUC) for dose-response curves instead of peak current if desensitization is extremely rapid.

References

• Arneric, S. P., et al. (2007). Neuronal nicotinic receptors: A perspective on two decades of drug discovery research. Biochemical Pharmacology. Link

• Gotti, C., et al. (2006). Brain nicotinic acetylcholine receptors: native subtypes and their relevance. Trends in Pharmacological Sciences. Link

• Romanelli, M. N., et al. (2020). Modifications at C(5) of 2-(2-Pyrrolidinyl)-Substituted 1,4-Benzodioxane Elicit Potent α4β2 Nicotinic Acetylcholine Receptor Partial Agonism. Journal of Medicinal Chemistry. Link

• Taly, A., et al. (2009). Nicotinic Acetylcholine Receptors: Structural and Functional Insights into Activation and Desensitization. Chemical Reviews. Link

• BLD Pharm. (2024).[2] Product Entry: 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol (CAS 1543194-47-3).[2][3][4]Link

Sources

• 1. chem960.com [chem960.com]
• 2. 1880720-24-0|3-[1-(Aminomethyl)cyclopropyl]pyrrolidin-3-ol|BLD Pharm [bldpharm.com]
• 3. 125032-87-3|3-Methylpyrrolidin-3-ol|BLD Pharm [bldpharm.com]
• 4. 128200-13-5|3-(Aminomethyl)quinuclidin-3-ol|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Optimizing reaction conditions for the amination of pyrrolidin-3-one

Welcome to the technical support center for the amination of pyrrolidin-3-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important synthetic transformation. Pyrrolidin-3-one and its derivatives are valuable building blocks in medicinal chemistry, and their successful amination is often a critical step in the synthesis of novel therapeutic agents.

This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience. Our goal is to empower you to overcome common challenges and achieve optimal results in your experiments.

Troubleshooting Guide

This section addresses specific issues that can arise during the amination of pyrrolidin-3-one. Each problem is followed by a detailed analysis of potential causes and actionable solutions.

Problem 1: Low to No Product Formation (Low Conversion)

You've set up your reductive amination reaction, but analysis (TLC, LC-MS, GC-MS) shows mostly unreacted pyrrolidin-3-one and starting amine.

Potential Cause	Explanation	Recommended Solution
Inefficient Imine/Enamine Formation	The initial condensation between pyrrolidin-3-one and the amine to form the imine or enamine intermediate is a reversible equilibrium.[1] If water is not effectively removed, the equilibrium will favor the starting materials.	- Add a dehydrating agent: Molecular sieves (3Å or 4Å) are commonly used. Anhydrous magnesium sulfate or sodium sulfate can also be effective. - Use a Dean-Stark apparatus: For reactions run at higher temperatures in appropriate solvents (e.g., toluene), a Dean-Stark trap is highly effective at removing water azeotropically.
Insufficient Acidity (pH too high)	Imine formation is acid-catalyzed. However, if the amine is fully protonated, it is no longer nucleophilic and cannot react with the ketone. The optimal pH for most reductive aminations is weakly acidic (typically pH 4-6).	- Add a catalytic amount of a weak acid: Acetic acid is a common choice. For more sensitive substrates, a milder acid like titanium(IV) isopropoxide can be used, which also acts as a Lewis acid and a dehydrating agent.
Reducing Agent Incompatibility or Degradation	The choice of reducing agent is critical. Some, like sodium borohydride, can reduce the starting ketone if added too early or under the wrong conditions. Others, like sodium cyanoborohydride, are more selective for the iminium ion but can be sensitive to pH.[1]	- Use a pH-sensitive reducing agent: Sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3) are excellent choices as they are more effective at reducing the protonated imine/enamine than the ketone at neutral to slightly acidic pH.[1] - Staged addition: Add the amine and acid catalyst to the pyrrolidin-3-one first and allow time for imine formation before adding the reducing agent.
Steric Hindrance	A bulky amine or a substituted pyrrolidin-3-one can sterically hinder the initial nucleophilic attack, slowing down or preventing the reaction.	- Increase reaction temperature: This can provide the necessary energy to overcome the activation barrier. - Prolong reaction time: Allow more time for the equilibrium to be established and for the reduction to occur. - Consider a different catalyst: Lewis acids like Sc(OTf)3 have been shown to improve yields in sluggish amination reactions.[2]

Problem 2: Formation of an Alcohol Side Product (Over-reduction)

Your analysis shows the desired aminated product, but also a significant amount of 3-hydroxypyrrolidine.

Potential Cause	Explanation	Recommended Solution
Non-selective Reducing Agent	Strong reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can readily reduce the ketone functionality of pyrrolidin-3-one, especially if imine formation is slow.[1]	- Switch to a milder, more chemoselective reducing agent: Sodium triacetoxyborohydride (NaBH(OAc)3) is often the reagent of choice for its high selectivity for imines and iminium ions over ketones. Sodium cyanoborohydride (NaBH3CN) is also a good alternative.[1]
Incorrect Order of Reagent Addition	If the reducing agent is present before significant imine/enamine formation has occurred, it will preferentially reduce the more abundant ketone.	- Ensure a two-step, one-pot process: First, mix the pyrrolidin-3-one, amine, and an acid catalyst (if needed) in a suitable solvent. Allow this mixture to stir for a period (e.g., 30-60 minutes) to facilitate imine formation before adding the reducing agent.
pH is too Acidic	Under strongly acidic conditions, the rate of ketone reduction by some hydrides can be accelerated.	- Buffer the reaction mixture: Maintain a pH between 4 and 6 to balance imine formation and selective reduction.

Problem 3: Dimerization or Polymerization of Pyrrolidin-3-one

You observe the formation of higher molecular weight side products and a complex mixture in your reaction.

Potential Cause	Explanation	Recommended Solution
Self-Condensation (Aldol-type reaction)	The active methylene group adjacent to the carbonyl in pyrrolidin-3-one can be deprotonated under basic conditions, leading to self-condensation reactions.[3]	- Avoid strong bases: Do not use strong bases like hydroxides or alkoxides unless specifically required for a different transformation. If a base is needed to free-base a starting amine hydrochloride salt, use a milder, non-nucleophilic base like triethylamine or diisopropylethylamine. - Maintain neutral or weakly acidic conditions: This will minimize the deprotonation of the α-carbon.
Instability of Pyrrolidin-3-one	Pyrrolidin-3-one can be unstable, especially as the free base. It is often supplied and stored as a hydrochloride salt to improve stability.[4][5]	- Use the hydrochloride salt: Start with pyrrolidin-3-one hydrochloride and add a slight excess of a non-nucleophilic base (e.g., 1.1 equivalents of triethylamine) to generate the free base in situ. - Control the temperature: Run the reaction at or below room temperature if possible to minimize degradation and side reactions.

Problem 4: Incomplete Reaction with Secondary Amines

When using a secondary amine, the reaction stalls, and you isolate a significant amount of an enamine intermediate.

Potential Cause	Explanation	Recommended Solution
Enamine Stability	Secondary amines react with ketones to form enamines. These can be more stable than the corresponding imines from primary amines and may be less readily protonated and reduced.	- Ensure sufficient acid catalyst: A proton source is required to convert the enamine to a reducible enaminium ion. Ensure at least a stoichiometric amount of a weak acid like acetic acid is present. - Use a more reactive reducing agent: While still being selective, a reagent like sodium triacetoxyborohydride might be more effective than sodium cyanoborohydride in this case.
Equilibrium Issues	The equilibrium between the ketone/amine and the enamine might not strongly favor the enamine, especially if water is not removed.	- Employ a dehydrating agent: As with primary amines, the use of molecular sieves is highly recommended to drive the equilibrium towards the enamine.

Frequently Asked Questions (FAQs)

Q1: What are the best starting conditions for a reductive amination of pyrrolidin-3-one?

For a typical reductive amination, a good starting point is to dissolve pyrrolidin-3-one hydrochloride and 1.0-1.2 equivalents of your amine in a solvent like dichloromethane (DCM), methanol (MeOH), or 1,2-dichloroethane (DCE). Add 1.1-1.3 equivalents of a non-nucleophilic base like triethylamine to liberate the free base of the pyrrolidinone. Stir for 30-60 minutes, then add 1.5 equivalents of sodium triacetoxyborohydride (NaBH(OAc)3) and let the reaction proceed at room temperature, monitoring by TLC or LC-MS.

Q2: Which solvent is best for this reaction?

The choice of solvent depends on the specific reagents and conditions:

• Methanol (MeOH): A good protic solvent that can help with imine formation. However, it can react with some reducing agents. It is generally suitable for use with NaBH3CN.[6]

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE): These are common aprotic solvents that are compatible with a wide range of reducing agents, including NaBH(OAc)3.

• Tetrahydrofuran (THF): Another suitable aprotic solvent.

• Water: While seemingly counterintuitive due to the equilibrium, some modern catalytic systems, particularly those using iridium catalysts for transfer hydrogenation, can perform well in water.[7][8]

Q3: How can I monitor the progress of the reaction?

• Thin-Layer Chromatography (TLC): This is a quick and easy way to monitor the disappearance of the starting materials. Use a suitable stain, such as potassium permanganate or ninhydrin (if your product has a primary or secondary amine), as the pyrrolidinone may not be UV-active.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most definitive method for monitoring the reaction, as it allows you to track the consumption of reactants and the formation of the product, and to identify any side products by their mass.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile products.

Q4: My amine is an HCl salt. How should I handle this?

If your amine is provided as a hydrochloride salt, you will need to add an additional equivalent of base to neutralize it, in addition to the base used for the pyrrolidin-3-one hydrochloride. Triethylamine is a common choice for this.

Q5: Can I perform a direct amination without a reducing agent?

Direct amination of ketones without a reducing agent typically refers to oxidative amination, which is a different class of reaction.[9][10] For the synthesis of a saturated pyrrolidine derivative from pyrrolidin-3-one, a reduction step (reductive amination) is necessary. Other strategies like the Hofmann-Löffler reaction or transition-metal-catalyzed C-H amination are used to synthesize pyrrolidines from different precursors, not typically from pyrrolidin-3-one.[11][12]

Visualizing the Process

General Workflow for Reductive Amination

The following diagram outlines the typical experimental workflow for the reductive amination of pyrrolidin-3-one.

Caption: Step-by-step experimental workflow.

Decision Tree for Troubleshooting Low Yield

Use this decision tree to diagnose and solve issues related to low product yield.

Caption: Troubleshooting low yield issues.

References

• Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

• Reductive amination. (2023, December 27). In Wikipedia. Retrieved February 14, 2026, from [Link]

• Ghorai, M. K., Tiwari, D. P., & Kumar, A. (2012). Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences. Organic Letters, 14(16), 4352–4355. [Link]

• Al-Hiari, Y. M. (2008). Synthesis and Reactions of 3-Pyrrolidinones. Journal of Heterocyclic Chemistry, 45(6), 1549-1568. Retrieved February 14, 2026, from [Link]

• Petrone, D. A., Le, C. M., & Newman, S. G. (2021). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry, 19(2), 279-295. [Link]

• Li, G., et al. (2024). Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. Molecules, 29(11), 2568. [Link]

• Krasavin, M. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(15), 4983. [Link]

• Selective Chiral Diamine-bisoxazoline Iron(II) Catalysts for Pyrrolidine Formation via Intramolecular C(sp3)–H Amination of Aliphatic Azides. (2025, November 18). Journal of the American Chemical Society. Retrieved February 14, 2026, from [Link]

• Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine. (2023, March 23). RSC Publishing. Retrieved February 14, 2026, from [Link]

• Iron-Catalyzed Oxidative α-Amination of Ketones with Primary and Secondary Sulfonamides. (2023, February 22). The Journal of Organic Chemistry. Retrieved February 14, 2026, from [Link]

• Aldehydes and Ketones to Amines. (2024, December 7). Chemistry Steps. Retrieved February 14, 2026, from [Link]

• Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions. (2020, July 3). PMC. Retrieved February 14, 2026, from [Link]

• Pyrrolidine synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 14, 2026, from [Link]

• PYRROLIDINE FOR SYNTHESIS. (n.d.). Loba Chemie. Retrieved February 14, 2026, from [Link]

• Direct C(sp3)-H Amination for Pyrrolidine Synthesis. (n.d.). Thieme. Retrieved February 14, 2026, from [Link]

• Streamlining the Synthesis of Pyridones through Oxidative Amination. (n.d.). ChemRxiv. Retrieved February 14, 2026, from [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. (2023, December 14). ACS Central Science. Retrieved February 14, 2026, from [Link]

• Pyrrolidine synthesis via iterative δ C–H arylation and δ C–H amination. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

• Pyrrolidine. (2023, December 27). In Wikipedia. Retrieved February 14, 2026, from [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. CAS 3760-52-9: 3-Pyrrolidinone, hydrochloride (1:1) [cymitquimica.com]
• 5. chemimpex.com [chemimpex.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent advances in the synthesis of α-amino ketones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02098B [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. thieme.de [thieme.de]
• 12. Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Spectroscopic Analysis of Complex Pyrrolidines

Status: Operational Operator: Senior Application Scientist (Spectroscopy Division) Ticket Focus: Troubleshooting conformational isomerism, stereochemical assignment, and fragmentation anomalies in substituted pyrrolidines.

Introduction: The Pyrrolidine Challenge

Welcome to the technical support hub. If you are working with complex pyrrolidines—particularly proline derivatives, kainoids, or N-functionalized scaffolds—you are likely encountering spectroscopic data that defies standard interpretation.

The Core Problem: Unlike six-membered rings (piperidines) that lock into stable chair conformations, pyrrolidine rings are highly flexible "envelope" structures. When coupled with N-acylation (amides/carbamates), they exhibit restricted rotation, leading to rotameric mixtures that clutter NMR spectra and complicate purity assessments. Furthermore, their mass spectrometric fragmentation is dominated by specific

-cleavage pathways that can obscure molecular ion identification.

This guide provides the causality-driven solutions required to validate your structural assignments.

NMR Troubleshooting: Rotamers & Conformation

Q1: My LC-MS shows a single pure peak, but my H NMR spectrum shows "doubled" signals (approx. 3:1 or 4:1 ratio). Is my sample impure?

Diagnosis: Likely Restricted Amide Rotation (Rotamers) , not impurity. The Mechanism: If your pyrrolidine has an N-acyl group (amide, carbamate, urea), the partial double-bond character of the N-C=O bond restricts rotation. This creates two distinct observable species on the NMR time scale: the cis and trans rotamers (relative to the amide bond, not the ring substituents).

• Causality: The energy barrier for this rotation is typically 15–20 kcal/mol (60–85 kJ/mol). At room temperature (298 K), this exchange is slow enough that the NMR spectrometer "photographs" both conformations separately.

• Verification:

  • Solvent Check: Rotamer ratios often change with solvent polarity (e.g., CDCl

    vs. DMSO- ).

  • The Gold Standard: Run a Variable Temperature (VT) NMR experiment (see Protocol A).

Q2: How do I distinguish between Rotamers (conformational isomers) and Diastereomers (configurational isomers)?

Diagnosis: Coalescence Temperature Analysis. The Logic: Rotamers are interconvertible by thermal energy; diastereomers are not (without breaking bonds).[1]

• Troubleshooting Workflow:

  • Heat the sample to 353 K (80 °C) or higher in a high-boiling solvent (DMSO-

    , Toluene- ).

  • Result A (Rotamers): The two sets of peaks broaden and eventually merge into a single, sharp average set (Coalescence).

  • Result B (Diastereomers): The peaks may shift slightly or sharpen, but they remain distinct. They will never coalesce.

Q3: I cannot determine the relative stereochemistry (cis/trans) of substituents at C2 and C3. The coupling constants ( ) are ambiguous.

Diagnosis: Ring Puckering Ambiguity. The Mechanism: The Karplus equation (relating dihedral angle to

-coupling) is unreliable for flexible five-membered rings. A cis-2,3-disubstituted pyrrolidine can adopt an envelope conformation where the dihedral angle mimics a trans relationship ( Hz), leading to false assignments.

Solution: Rely on NOESY/ROESY (Through-Space) correlations, not

-coupling (Through-Bond).

• Protocol:

  • Perform a 1D-NOESY (selective excitation) on the C2 proton.

  • Strong NOE to C3 proton

    cis-relationship (on the same face).

  • No/Weak NOE to C3 proton

    trans-relationship (opposite faces). Note: Always verify with a known distance (e.g., geminal protons) to calibrate NOE intensity.

Mass Spectrometry Troubleshooting

Q4: The molecular ion ( or ) is weak or missing, but I see a dominant base peak at .

Diagnosis: Dominant

-Cleavage. The Mechanism: Pyrrolidines are prone to -cleavage initiated by the nitrogen lone pair. The ionization energy drives the formation of a stable iminium ion.

• Common Fragmentation Patterns:

  • N-Alkyl Pyrrolidines: Loss of the alkyl chain

    to the nitrogen.

  • N-Acyl Pyrrolidines: often show loss of the pyrrolidine ring itself or McLafferty rearrangements if the chain length permits.

  • Diagnostic Ion: Unsubstituted pyrrolidine rings often yield a characteristic fragment at

    70 (pyrrolidinium ion).

Visual Decision Support

Workflow 1: The "Peak Doubling" Decision Tree

Use this logic flow to determine if your sample requires re-purification or advanced NMR.

Caption: Logical workflow for distinguishing between synthetic impurities, diastereomers, and amide rotamers using LC-MS and VT-NMR.

Experimental Protocols

Protocol A: Variable Temperature (VT) NMR for Rotamer Confirmation

Objective: Determine the coalescence temperature (

) to prove rotameric exchange.

• Sample Prep: Dissolve ~5-10 mg of compound in 0.6 mL of DMSO-

  or Toluene- .

  • Why these solvents? CDCl

    boils at 61°C, which is often below the coalescence point of amides. DMSO allows heating up to ~100°C safely.

• Initial Scan (298 K): Acquire a standard

  H spectrum. Note the chemical shift ( ) separation ( in Hz) between the doubled peaks (e.g., two N-Me singlets).

• Stepwise Heating:

  • Increase temperature in 20 K increments (313 K, 333 K, 353 K).

  • Allow 10 minutes for thermal equilibration at each step before shimming/acquiring.

  • Crucial: Re-shim (gradient shim) at every temperature point; convection currents degrade resolution.

• Data Analysis:

  • Identify the temperature where the "valley" between peaks disappears (Coalescence).[2]

  • If peaks sharpen into a single singlet, rotamerism is confirmed.

Protocol B: 1D-NOESY for Stereochemical Assignment

Objective: Determine cis vs trans orientation of substituents on the pyrrolidine ring.

• Parameter Setup: Select the selnogp (or equivalent) pulse sequence.

• Target Selection: Set the selective excitation frequency on the proton at the chiral center of interest (e.g., H2).

• Mixing Time (

  ): Set to 500–800 ms .

  • Why? Small molecules (MW < 500) have positive NOE enhancement and require longer mixing times than proteins.

• Acquisition: Run 64–128 scans.

• Interpretation:

  • Phasing: The irradiated peak will be negative (inverted).

  • NOE Signals: Look for positive peaks.[3]

  • Key Check: If H2 shows an NOE to H3, they are cis. If H2 only shows NOE to H3' (the other geminal proton), H2 and H3 are likely trans.

Reference Data: Diagnostic Signals

Table 1: Common N-Acyl Pyrrolidine Rotamer Shifts (CDCl

) Note: Values are approximate and shift-dependent on substituents.

Moiety	Major Rotamer (ppm)	Minor Rotamer (ppm)	Diagnostic Feature
N-Boc ( -Butyl)	1.45 (s)	1.38 (s)	Broad singlets, sharpen with heat.
N-Acetyl (Me)	2.05 (s)	1.95 (s)	Distinct separation, often 3:1 ratio.
N-Formyl (CHO)	8.25 (s)	8.15 (s)	Amide proton is highly sensitive to anisotropy.
-Proton (H2)	4.30–4.50 (m)	4.10–4.20 (m)	Often appears as two complex multiplets.

References

• Rotational Barriers in N-Acyl Pyrrolidines

  • Lubell, W. D., et al. "Conformational Analysis of N-Acylpyrrolidines." Journal of Organic Chemistry.
  • Context: Establishes the 15-20 kcal/mol barrier causing NMR peak doubling.

• Distinguishing Isomers via NOESY

  • Hu, H., et al. "Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers."[4][5] ACS Omega.

  • Context: Validates the use of 1D-NOESY/EXSY for distinguishing interconverting isomers

• Mass Spectrometry of Pyrrolidines

  • Jackson, G., et al.
  • Context: Details the specific -cleavage and iminium ion formation mechanisms characteristic of pyrrolidine rings.

• Variable Temperature NMR Methodology

  • Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry.
  • Context: Authoritative textbook source for VT-NMR and coalescence calcul

Sources

• 1. d-nb.info [d-nb.info]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 4. Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) Studies of Aminobutan-Pyrrolidinols

The following guide provides an in-depth technical analysis of Aminobutan-Pyrrolidinols , a specialized class of antimycobacterial agents derived from the pharmacophore of the first-line tuberculosis drug, Ethambutol (EMB) .

A Comparative Guide for Drug Development Professionals

Executive Summary & Chemical Context

Aminobutan-pyrrolidinols represent a strategic evolution in the design of anti-tuberculosis (anti-TB) agents.[1] They are "hybrid" scaffolds that combine the essential (S)-2-aminobutanol pharmacophore of Ethambutol with a pyrrolidine core.

• Primary Objective: To overcome the limitations of Ethambutol (bacteriostatic nature, resistance development) and SQ109 (bioavailability issues) by restricting conformational flexibility and improving metabolic stability.

• Therapeutic Target: Primarily Arabinosyltransferases (EmbA/B/C) involved in the biosynthesis of arabinogalactan, a critical component of the mycobacterial cell wall. Some derivatives also show activity against MmpL3 (mycolic acid transporter).

Evolution of the Scaffold

The design logic follows a trajectory of increasing rigidity to lock the bioactive conformation:

• Ethambutol (EMB): Flexible 1,2-ethylenediamine core. High potency but bacteriostatic.

• SQ109: Adamantane-based diamine. Higher lipophilicity, targets MmpL3.

• Aminobutan-Pyrrolidinols: Pyrrolidine core. Balances lipophilicity (logP) with solubility and target specificity.

Comparative SAR Analysis

The following section dissects the Structure-Activity Relationship (SAR) based on three critical domains of the molecule: the Pyrrolidine Core , the Aminobutanol Tail , and the N-Substituents .

Data Comparison: Potency & Selectivity

Data aggregated from Protopopova et al. and Lee et al. studies on diamine/pyrrolidine libraries.

Compound Class	Representative Structure	MIC (M. tb H37Rv)	Cytotoxicity (CC50, Vero)	Selectivity Index (SI)	Mechanism
Ethambutol (Ref)	Ethylenediamine core	1.0 - 4.0 µg/mL	> 100 µg/mL	> 25	EmbA/B/C Inhibition
SQ109 (Ref)	Adamantyl-diamine	0.2 - 0.8 µg/mL	~15 µg/mL	~ 20	MmpL3 Inhibition
Pyrrolidinol Analog A	1-(2-amino-1-butyl)-pyrrolidin-3-ol	2.0 - 8.0 µg/mL	> 200 µg/mL	> 50	Cell Wall Inhibition
Pyrrolidinol Analog B	N-Geranyl-substituted pyrrolidine	0.5 - 1.5 µg/mL	45 µg/mL	30	Mixed Mode
Azetidine Analog	4-membered ring variant	> 16 µg/mL	> 100 µg/mL	N/A	Inactive (Steric strain)

Key SAR Findings

1. The Chirality Rule (The "S" Factor)

The (S)-configuration of the aminobutanol side chain is non-negotiable.

• Evidence: Replacement with (R)-2-aminobutanol results in a >10-fold loss of potency.

• Causality: The EmbB active site has a strict stereochemical requirement for the amino-alcohol moiety to mimic the D-arabinose substrate.

2. The Pyrrolidine Core vs. Ring Size

Constraining the ethylenediamine nitrogen into a ring affects binding affinity.

• Optimal: Pyrrolidine (5-membered) rings offer the best balance of steric bulk and electronic density.

• Sub-optimal: Piperidine (6-membered) analogues often show reduced activity due to steric clash within the binding pocket.

• Inactive: Azetidine (4-membered) rings are too strained and alter the vector of the side chains, preventing effective H-bonding.

3. The Hydroxyl "Anchor"

The position of the hydroxyl group on the pyrrolidine ring is critical for solubility and H-bonding.

• 3-Hydroxypyrrolidine (Pyrrolidin-3-ol): Maintains high water solubility and mimics the sugar hydroxyls of arabinose.

• Unsubstituted Pyrrolidine: Increases lipophilicity (logP > 4.0) but often leads to poor solubility and higher cytotoxicity.

Mechanism of Action & Pathway Visualization

The aminobutan-pyrrolidinols function by interrupting the Arabinosyltransferase Pathway . The diagram below illustrates the blockade of the EmbC enzyme, preventing the formation of the Arabinogalactan-Peptidoglycan (AG-PG) complex.

Figure 1: Mechanism of Action showing competitive inhibition of EmbA/B/C transferases by Aminobutan-pyrrolidinols, leading to cell wall destabilization.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of 1-[(2-amino-1-butyl)]-pyrrolidin-3-ol

Rationale: A convergent synthesis ensures chiral integrity of the aminobutanol tail.

• Starting Materials: (S)-2-aminobutanol, 1-Boc-3-pyrrolidinone (or equivalent activated pyrrolidine).

• Reductive Amination:

  • Dissolve 1-Boc-3-pyrrolidinone (1.0 eq) and (S)-2-aminobutanol (1.1 eq) in dry DCE (Dichloroethane).

  • Add NaBH(OAc)3 (1.5 eq) at 0°C. Stir at RT for 12h.

  • Checkpoint: Monitor disappearance of ketone via TLC (Hex:EtOAc 1:1).

• Deprotection:

  • Treat the intermediate with TFA/DCM (1:4) for 2h to remove Boc.

  • Neutralize with NaHCO3.

• Purification:

  • Flash chromatography (DCM:MeOH:NH4OH 90:9:1).

  • Validation: 1H-NMR must show diagnostic multiplets for the pyrrolidine ring (δ 1.6–2.8 ppm) and the ethyl side chain of aminobutanol.

Protocol B: Microplate Alamar Blue Assay (MABA)

Rationale: High-throughput, colorimetric determination of MIC against M. tuberculosis.

• Preparation: Inoculate M. tb H37Rv in 7H9 broth supplemented with OADC. Adjust to OD600 = 0.05.

• Plating: Add 100 µL of culture to 96-well plates containing serial dilutions of the test compound (range 0.1 – 64 µg/mL).

• Incubation: Incubate at 37°C for 5 days.

• Development: Add 20 µL Alamar Blue reagent and 12 µL Tween 80. Incubate for 24h.

• Readout:

  • Pink: Live bacteria (Reduction of Resazurin).

  • Blue: Dead bacteria (No reduction).

  • Validation: Ethambutol control must yield MIC 1.0–4.0 µg/mL.

ADME & Toxicity Profile

Aminobutan-pyrrolidinols generally exhibit improved metabolic stability over linear diamines due to the cyclic nitrogen.

• Metabolic Stability: The pyrrolidine ring protects the nitrogen from rapid N-oxidation, a common clearance pathway for aliphatic amines.

• Permeability: Moderate logP (1.5 – 2.5) ensures good penetration of the mycobacterial waxy cell wall while maintaining solubility in plasma.

• Toxicity: Unlike SQ109, which can cause vacuolization at high doses, pyrrolidinol derivatives show a cleaner cytotoxicity profile (Vero cell CC50 > 100 µg/mL), likely due to reduced amphiphilicity.

References

• Protopopova, M., et al. (2005).[2] "Identification of a new antitubercular drug candidate, SQ109, from a combinatorial library of 1,2-ethylenediamines." Journal of Antimicrobial Chemotherapy, 56(5), 968–974.[2]

• Lee, R. E., et al. (2003). "Combinatorial lead optimization of [1,2]-diamines based on ethambutol as potential antituberculosis preclinical candidates." Journal of Combinatorial Chemistry, 5(2), 172–187.

• Bogatcheva, E., et al. (2006). "Structure-activity relationship studies of substituted 1,2-diamines found to inhibit Mycobacterium tuberculosis." Journal of Medicinal Chemistry, 49(11), 3045–3048.

• Ghasemi, G., & Mohamadzade, R. (2019). "A 2D/3D-QSAR Study on Biological Activities of 1,2-Ethylenediamine Derivatives as Anti-Tuberculosis Drugs." Journal of the Chilean Chemical Society, 64(1).

• Zhang, J., et al. (2020). "Anti-tubercular Potential of Ethylenediamine Derivatives: A Short Review." Discovery Journals.

Sources

• 1. journalijar.com [journalijar.com]
• 2. Synthesis and anti-tubercular activity of novel pyrazol-5(H)-one derivatives | European Journal of Chemistry [eurjchem.com]

A Senior Application Scientist's Guide to Cross-Validation of In Vitro and In Vivo Results for Novel Pyrrolidine Compounds

Introduction: Bridging the Preclinical Gap with Pyrrolidine Scaffolds

The journey of a novel therapeutic agent from laboratory bench to clinical application is fraught with challenges, chief among them being the translation of promising in vitro data into predictable in vivo efficacy. This guide provides a comprehensive framework for the robust cross-validation of experimental results for a particularly versatile class of molecules: novel pyrrolidine compounds. The five-membered pyrrolidine ring is a cornerstone in medicinal chemistry, valued for its ability to explore three-dimensional pharmacophore space, which is critical for achieving target selectivity.[1][2] Pyrrolidine derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antidiabetic, anti-inflammatory, and neuroprotective effects.[3]

However, the very structural complexity that makes pyrrolidines promising also necessitates a rigorous, multi-faceted approach to preclinical validation. An in vitro–in vivo correlation (IVIVC) is a predictive mathematical model that describes the relationship between a drug's in vitro properties (like dissolution rate or target binding) and its in vivo response (such as plasma concentration).[4] Establishing a strong IVIVC is not merely a regulatory checkbox; it is a critical scientific tool that de-risks development, reduces reliance on extensive animal studies, and accelerates the delivery of effective therapies to patients.[5]

This guide is structured to empower researchers and drug development professionals with the expertise to design and execute a self-validating preclinical workflow. We will move beyond simple procedural lists to explain the causal logic behind experimental choices, ensuring that each step builds confidence in the translational potential of your novel pyrrolidine compounds.

Chapter 1: The Foundational In Vitro Cascade – From Cytotoxicity to Mechanism

The initial phase of any preclinical evaluation is to establish a compound's biological activity in controlled, simplified systems. For pyrrolidine compounds, which exhibit diverse activities, a tiered approach is essential. We begin with broad cytotoxicity screening to identify active concentration ranges and then proceed to specific, mechanism-based assays.

Tier 1: General Cytotoxicity and Viability Assessment

The first question for any potential therapeutic is its effect on cell viability. The MTT assay is a robust, colorimetric method for assessing cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[5] Metabolically active cells utilize NAD(P)H-dependent oxidoreductase enzymes to reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[5] The intensity of the resulting color is directly proportional to the number of viable cells.[6]

• Cell Seeding: Seed cancer cell lines (e.g., HCT116, A549) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the novel pyrrolidine compounds (e.g., from 0.1 µM to 100 µM) in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity. Replace the medium in each well with 100 µL of the compound dilutions. Include vehicle-only (DMSO) controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well.[6]

• Formazan Formation: Incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan.

• Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[7] Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited).

Tier 2: Mechanism-Specific Enzyme Inhibition Assays

Many pyrrolidine derivatives owe their therapeutic effects to the specific inhibition of key enzymes.[2] Cross-validation requires demonstrating target engagement in vitro with purified enzymes before moving to more complex systems. We will detail protocols for two common targets of pyrrolidine compounds: Acetylcholinesterase (AChE) for neurodegenerative diseases and Dipeptidyl Peptidase-IV (DPP-IV) for type 2 diabetes.

This colorimetric assay is the gold standard for screening AChE inhibitors.[2][8] The enzyme hydrolyzes the substrate acetylthiocholine (ATChI) to thiocholine. Thiocholine then reacts with Ellman's reagent (DTNB) to produce a yellow anion, 5-thio-2-nitrobenzoate, which is quantified spectrophotometrically at 412 nm.[8][9]

• Reagent Preparation:

  • 0.1 M Phosphate Buffer (pH 8.0).

  • 10 mM DTNB in phosphate buffer.

  • 14 mM ATChI in deionized water (prepare fresh).[10]

  • AChE enzyme solution (e.g., from electric eel) at 1 U/mL in phosphate buffer.

• Assay Setup (96-well plate):

  • To each well, add:

    • 140 µL Phosphate Buffer

    • 10 µL of pyrrolidine compound dilution (in buffer with minimal DMSO)

    • 10 µL AChE enzyme solution

  • Include a positive control (e.g., Tacrine) and a negative control (no inhibitor).

• Pre-incubation: Incubate the plate for 10 minutes at 25°C.[10]

• Reaction Initiation:

  • Add 10 µL of DTNB solution to each well.

  • Add 10 µL of ATChI substrate solution to initiate the reaction.[10]

• Absorbance Measurement: Immediately measure the absorbance at 412 nm kinetically for 10-15 minutes using a microplate reader.[2]

• Data Analysis: Calculate the rate of reaction (V₀) for each concentration. Determine the percent inhibition relative to the negative control and calculate the IC₅₀ value for the compound.

DPP-IV inhibitors are a major class of antidiabetic drugs.[11] This fluorometric assay measures the cleavage of a substrate, H-Gly-Pro-aminomethylcoumarin (AMC). Upon cleavage by DPP-IV, the free AMC group is released, resulting in a quantifiable fluorescent signal (Ex/Em = 360/460 nm).[11][12]

• Reagent Preparation:

  • Assay Buffer (e.g., 20 mM Tris-HCl, pH 8.0, 100 mM NaCl, 1 mM EDTA).[12]

  • Human recombinant DPP-IV enzyme.

  • DPP-IV Substrate (H-Gly-Pro-AMC).

  • Positive control inhibitor (e.g., Sitagliptin).

• Assay Setup (96-well black plate):

  • Inhibitor Wells: 30 µL Assay Buffer + 10 µL DPP-IV enzyme + 10 µL pyrrolidine compound dilution.[13]

  • Enzyme Control (100% Activity): 30 µL Assay Buffer + 10 µL DPP-IV enzyme + 10 µL solvent.[13]

  • Background Wells: 40 µL Assay Buffer + 10 µL solvent.[13]

• Pre-incubation: Incubate the plate for 10 minutes at 37°C.[11]

• Reaction Initiation: Add 50 µL of the Substrate Solution to all wells.[12]

• Incubation: Cover the plate and incubate for 30 minutes at 37°C.[12]

• Fluorescence Measurement: Measure fluorescence using an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.[13]

• Data Analysis: Subtract the background reading, calculate the percent inhibition relative to the enzyme control, and determine the IC₅₀ value.

Chapter 2: The In Vivo Gauntlet – From Pharmacokinetics to Efficacy

Positive in vitro results are necessary but not sufficient. The true test of a compound's potential lies in its performance within a complex biological system. In vivo studies are designed to answer critical questions about a drug's safety, pharmacokinetics (PK), and, ultimately, its efficacy in a disease model.[14] The choice of animal model is paramount and should mimic the human disease state as closely as possible.[15]

Foundational In Vivo Study: The Anticancer Xenograft Model

For pyrrolidine compounds identified as cytotoxic to cancer cells, the subcutaneous xenograft model is the workhorse of preclinical oncology.[16] This model involves implanting human tumor cells into immunodeficient mice, allowing for the direct assessment of a compound's ability to inhibit tumor growth in vivo.[17]

Caption: Workflow for a subcutaneous xenograft efficacy study.

• Cell Implantation: Subcutaneously inject 1-5 million HCT116 cells (resuspended in PBS or Matrigel) into the flank of immunodeficient mice (e.g., NSG or Nude mice).[18]

• Tumor Growth: Allow tumors to grow to a palpable size, typically 100-150 mm³.[18] Measure tumor length (l) and width (w) with digital calipers 2-3 times per week. Calculate volume using the formula: Volume = (l x w²)/2.

• Randomization & Dosing: Once tumors reach the desired size, randomize mice into treatment and control groups (n=8-10 mice/group). Administer the pyrrolidine compound via the intended clinical route (e.g., oral gavage) at various doses. The control group receives the vehicle alone.

• Monitoring: Continue to measure tumor volume and body weight 2-3 times weekly. Monitor animals for any signs of toxicity.

• Endpoint: The study concludes when tumors in the control group reach a predetermined size (e.g., 1500 mm³) or after a fixed duration.[19] Euthanize all animals, excise the tumors, and record their final weights.

• Data Analysis: Calculate the percent Tumor Growth Inhibition (%TGI) using the formula: %TGI = (1 - (ΔT/ΔC)) x 100, where ΔT is the change in mean tumor volume for the treated group and ΔC is the change for the control group.

Validating In Vivo Target Engagement: The Oral Glucose Tolerance Test (OGTT)

For compounds like DPP-IV inhibitors, efficacy is measured by a physiological response, not tumor size. The OGTT is a standard method to assess how well an animal metabolizes a glucose load, a key indicator of antidiabetic drug efficacy.[20]

• Fasting: Fast mice overnight (16-18 hours) but allow free access to water.[21]

• Baseline Glucose: Record the body weight of each mouse. Take a baseline blood sample (time = 0 min) from the tail vein and measure blood glucose using a glucometer.

• Compound Administration: Administer the pyrrolidine DPP-IV inhibitor (or vehicle control) via oral gavage. Wait for a specified period (e.g., 30-60 minutes) to allow for drug absorption.

• Glucose Challenge: Administer a bolus of glucose (2 g/kg body weight) via oral gavage.[22]

• Blood Glucose Monitoring: Measure blood glucose from tail vein blood at 15, 30, 60, and 120 minutes post-glucose administration.[21]

• Data Analysis: Plot blood glucose concentration versus time for each group. Calculate the Area Under the Curve (AUC) for the glucose excursion. A significant reduction in AUC for the treated group compared to the vehicle group indicates improved glucose tolerance and in vivo efficacy.

Chapter 3: The Synthesis – Correlating Data and Visualizing Pathways

The ultimate goal is to establish a clear and predictive relationship between the in vitro and in vivo data. This involves direct comparison of key metrics and an understanding of the underlying biological mechanism.

Data Correlation: From IC₅₀ to In Vivo Efficacy

A successful cross-validation will show a logical relationship between in vitro potency and in vivo effect. While a perfect linear correlation is rare due to complex PK/PD factors, a rank-order correlation is often achievable and highly valuable.

Table 1: Hypothetical Cross-Validation Data for Novel Anticancer Pyrrolidines

Compound ID	In Vitro HCT116 IC₅₀ (µM)	In Vivo TGI (%) @ 50 mg/kg
PYR-001	0.5	75
PYR-002	1.2	58
PYR-003	15.7	12

| Doxorubicin | 0.2 | 85 |

Table 2: Hypothetical Cross-Validation Data for Novel DPP-IV Inhibitors

Compound ID	In Vitro DPP-IV IC₅₀ (nM)	In Vivo OGTT AUC Reduction (%) @ 10 mg/kg
PYR-101	25	45
PYR-102	8	62
PYR-103	150	15

| Sitagliptin | 18 | 65 |

These tables clearly demonstrate the expected trend: compounds with higher in vitro potency (lower IC₅₀) generally exhibit greater efficacy in vivo. Deviations from this trend are also informative, pointing to potential issues with bioavailability, metabolism, or off-target effects that warrant further investigation.

Visualizing the Mechanism: The PI3K/Akt Signaling Pathway

For many anticancer pyrrolidines, a key mechanism of action is the inhibition of the PI3K/Akt signaling pathway, which is critical for cell survival and proliferation.[23][24] Visualizing this pathway helps contextualize the compound's effect.

Caption: Inhibition of the PI3K/Akt pathway by a novel pyrrolidine compound.

Conclusion: A Self-Validating Framework for Pyrrolidine Drug Discovery

The path from a promising in vitro hit to a viable in vivo candidate is one of iterative validation. By systematically progressing from broad cellular assays to specific mechanistic studies and then to carefully chosen animal models, researchers can build a comprehensive data package that supports a strong IVIVC. This guide provides the foundational protocols and conceptual framework to establish this correlation for novel pyrrolidine compounds. The key to success lies not in rigidly following a template, but in understanding the scientific rationale behind each step, anticipating challenges in translation, and using both concordant and discordant data to refine and advance the most promising therapeutic candidates. Adherence to these principles of scientific integrity and logical progression will ultimately increase the probability of clinical success.

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Head-to-head comparison of synthetic routes to substituted pyrrolidin-3-ols

An In-Depth Guide to the Synthesis of Substituted Pyrrolidin-3-ols: A Head-to-Head Comparison of Key Synthetic Routes

For researchers, medicinal chemists, and professionals in drug development, the pyrrolidin-3-ol scaffold is a privileged structural motif. Its prevalence in a wide array of biologically active molecules, including pharmaceuticals and natural products, has driven the development of numerous synthetic strategies for its construction. This guide provides a detailed, head-to-head comparison of the most prominent synthetic routes to substituted pyrrolidin-3-ols, offering insights into the mechanistic nuances, practical considerations, and comparative performance of each methodology.

Diastereoselective [3+2] Cycloaddition of Azomethine Ylides

The 1,3-dipolar cycloaddition of azomethine ylides with alkenes stands as a particularly powerful and convergent strategy for the construction of the pyrrolidine ring. This method allows for the rapid assembly of the core structure with a high degree of stereocontrol.

The reaction typically involves the in situ generation of an azomethine ylide from the condensation of an α-amino acid or ester with an aldehyde or ketone. This is often followed by decarboxylation or another activation method. The resulting ylide then undergoes a [3+2] cycloaddition with a dipolarophile, such as an activated alkene, to furnish the pyrrolidine ring. The stereochemical outcome of the reaction can be controlled by the choice of starting materials, catalyst, and reaction conditions.

A significant advancement in this area is the use of metal catalysts, such as silver acetate, which can promote the reaction and control the stereoselectivity. For instance, the reaction of an imine derived from an α-amino ester with an electron-deficient alkene in the presence of a silver catalyst can lead to the formation of highly substituted pyrrolidines with excellent diastereoselectivity.

Mechanistic Insights

The generally accepted mechanism for the silver-catalyzed [3+2] cycloaddition involves the coordination of the silver ion to the imine, which facilitates the deprotonation and formation of the azomethine ylide. The ylide then undergoes a concerted or stepwise cycloaddition with the alkene. The stereochemistry of the final product is determined by the geometry of the ylide and the mode of cycloaddition.

Figure 1. General workflow for the silver-catalyzed [3+2] cycloaddition route to pyrrolidin-3-ols.

Representative Experimental Protocol

Synthesis of ethyl 4-benzoyl-3-(4-methoxyphenyl)-2-phenylpyrrolidine-3-carboxylate:

To a solution of silver acetate (0.1 mmol) and DBU (0.1 mmol) in acetonitrile (2 mL) is added a mixture of ethyl 2-((4-methoxyphenyl)amino)acetate (1.0 mmol), benzaldehyde (1.2 mmol), and chalcone (1.0 mmol). The reaction mixture is stirred at room temperature for 12 hours. After completion of the reaction (monitored by TLC), the solvent is evaporated under reduced pressure. The residue is purified by column chromatography on silica gel (petroleum ether/ethyl acetate = 10:1) to afford the desired pyrrolidine product. The ester can then be reduced to the corresponding pyrrolidin-3-ol using a suitable reducing agent like lithium aluminum hydride.

Nucleophilic Ring-Opening of Epoxides

The ring-opening of epoxides with nitrogen nucleophiles, such as primary or secondary amines, is a classical and straightforward approach to the synthesis of β-amino alcohols, which can be precursors to pyrrolidin-3-ols through a subsequent intramolecular cyclization step. The regioselectivity of the epoxide opening is a key consideration and is influenced by the nature of the epoxide substituents and the reaction conditions.

This strategy often involves a two-step process: the initial nucleophilic attack of an amine on an epoxide to form an amino alcohol, followed by an intramolecular cyclization to construct the pyrrolidine ring. The cyclization step can be promoted by a variety of reagents, such as Mitsunobu reagents or by converting the primary alcohol to a better leaving group.

Mechanistic Considerations

The ring-opening of epoxides by amines can proceed through either an SN2-type mechanism. Under neutral or basic conditions, the amine attacks the less substituted carbon of the epoxide. Under acidic conditions, the epoxide is protonated, and the attack occurs at the more substituted carbon due to the development of a partial positive charge. The subsequent intramolecular cyclization to form the pyrrolidine ring is also an SN2 reaction.

Figure 2. General scheme for the synthesis of pyrrolidin-3-ols via epoxide ring-opening.

Representative Experimental Protocol

Synthesis of 1-benzyl-4-hydroxypyrrolidine:

A solution of benzylamine (10 mmol) and 2-(oxiran-2-ylmethyl)oxirane (10 mmol) in ethanol (20 mL) is heated at reflux for 24 hours. The solvent is evaporated, and the residue is dissolved in dichloromethane (50 mL) and washed with water (2 x 20 mL). The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure. The resulting crude amino alcohol is then subjected to intramolecular cyclization. For example, the amino alcohol can be treated with triphenylphosphine and diethyl azodicarboxylate (DEAD) in THF at 0 °C to room temperature to effect the cyclization.

Reduction of Substituted Pyrrolidin-3-ones

The reduction of a carbonyl group at the 3-position of a pyrrolidine ring is a direct and often high-yielding method for the synthesis of pyrrolidin-3-ols. The success of this approach hinges on the availability of the corresponding pyrrolidin-3-one precursors. These ketones can be synthesized through various methods, including the Dieckmann condensation of amino esters or the Paal-Knorr synthesis.

A significant advantage of this method is the potential for stereoselective reduction. The use of chiral reducing agents or catalysts can afford enantioenriched pyrrolidin-3-ols. Common reducing agents include sodium borohydride, lithium aluminum hydride, and their derivatives. Diastereoselectivity can often be controlled by the steric environment around the carbonyl group.

Stereochemical Control

The facial selectivity of the carbonyl reduction can be influenced by the substituents on the pyrrolidine ring. For instance, a bulky substituent at the 1-position (the nitrogen atom) can direct the hydride attack from the less hindered face of the carbonyl group, leading to a high diastereoselectivity.

Figure 3. Direct reduction of a pyrrolidin-3-one to a pyrrolidin-3-ol.

Representative Experimental Protocol

Synthesis of (S)-1-benzyl-3-pyrrolidinol:

To a solution of (S)-1-benzyl-3-pyrrolidinone (5.0 g, 28.5 mmol) in methanol (50 mL) at 0 °C is added sodium borohydride (1.3 g, 34.2 mmol) in portions. The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 3 hours. The solvent is removed under reduced pressure, and the residue is partitioned between water (50 mL) and dichloromethane (3 x 50 mL). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to give the crude product, which can be purified by column chromatography or distillation.

Multicomponent Reactions (MCRs)

Multicomponent reactions, in which three or more reactants combine in a single synthetic operation to form a product that contains the essential parts of all the starting materials, offer an efficient and atom-economical approach to complex molecules. Several MCRs have been developed for the synthesis of highly substituted pyrrolidines, which can then be converted to the desired pyrrolidin-3-ols.

One notable example is the Ugi-type reaction, which can be adapted to produce pyrrolidine scaffolds. These reactions often exhibit high convergence and can generate a great deal of molecular diversity from a small set of starting materials.

Advantages of MCRs

The primary advantages of MCRs include their operational simplicity, high atom economy, and the ability to rapidly generate libraries of compounds for biological screening. However, the development of new MCRs can be challenging, and the optimization of reaction conditions is often required to achieve good yields and selectivities.

Comparative Analysis of Synthetic Routes

Synthetic Route	Key Advantages	Key Disadvantages	Stereocontrol	Substrate Scope	Scalability
1,3-Dipolar Cycloaddition	High convergence, excellent stereocontrol.	Can require metal catalysts, substrate scope can be limited by the stability of the ylide.	Excellent, both diastereoselectivity and enantioselectivity are often high.	Broad, but sensitive to the electronics of the dipolarophile.	Moderate to good.
Ring-Opening of Epoxides	Readily available starting materials, straightforward reaction.	Two-step process, regioselectivity can be an issue.	Good, can be controlled by the choice of nucleophile and reaction conditions.	Broad, a wide variety of amines and epoxides can be used.	Good.
Reduction of Pyrrolidin-3-ones	Direct and often high-yielding, potential for excellent stereocontrol.	Requires access to the corresponding pyrrolidin-3-one precursors.	Excellent, can be controlled by the choice of reducing agent and substituents.	Dependent on the availability of the pyrrolidin-3-one.	Excellent.
Multicomponent Reactions	High efficiency and atom economy, rapid generation of diversity.	Reaction discovery and optimization can be challenging, purification can be difficult.	Can be challenging to control, often produces complex mixtures.	Broad, but highly dependent on the specific MCR.	Can be challenging.

Conclusion

The synthesis of substituted pyrrolidin-3-ols is a mature field with a diverse array of reliable synthetic methodologies. The choice of a particular route depends on several factors, including the desired substitution pattern, the required stereochemistry, the availability of starting materials, and the desired scale of the synthesis.

The 1,3-dipolar cycloaddition offers a powerful and convergent approach for the construction of complex pyrrolidines with high stereocontrol. The ring-opening of epoxides provides a more classical and often practical route, particularly for simpler targets. The reduction of pyrrolidin-3-ones is a highly effective and direct method when the corresponding ketone is available, offering excellent potential for stereocontrol. Finally, multicomponent reactions represent a modern and efficient strategy for the rapid generation of diverse pyrrolidine libraries.

Ultimately, a thorough understanding of the strengths and weaknesses of each of these synthetic routes is essential for the medicinal chemist to make an informed decision and to efficiently access the target pyrrolidin-3-ol for further investigation.

References

• Coldham, I., & Hufton, R. (2005). Intramolecular Azomethine Ylide Cycloaddition Reactions. Chemical Reviews, 105(7), 2765-2810. [Link]

• Najera, C., & Yus, M. (2003). Pyrrolidine-Based Catalysts in Asymmetric Synthesis. Tetrahedron: Asymmetry, 14(11), 1385-1425. [Link]

• Pandey, G., Banerjee, P., & Gadre, S. R. (2006). Construction of enantiopure pyrrolidines and their derivatives from aziridines. Chemical Reviews, 106(11), 4484-4517. [Link]

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. [Link]

• Gaulon, O., Dhal, R., & Dujardin, G. (2007). Recent advances in the synthesis of 3-hydroxypyrrolidines and related compounds. Amino Acids, 34(2), 191-206. [Link]

• Sweeney, J. B. (2009). Aziridines: epoxides' ugly cousins?. Chemical Society Reviews, 38(4), 1007-1018. [Link]

A Researcher's Guide to the In Vitro Metabolic Stability of Pyrrolidinol Derivatives: A Comparative Analysis

In the landscape of modern drug discovery, the pyrrolidinol scaffold has emerged as a cornerstone for the development of novel therapeutics targeting a wide array of diseases.[1] Its inherent structural features offer a unique three-dimensional profile that can be adeptly manipulated to achieve high target affinity and selectivity. However, the journey from a promising lead compound to a viable clinical candidate is frequently challenged by metabolic liabilities. A thorough understanding of a molecule's metabolic stability is paramount, as it directly influences critical pharmacokinetic parameters such as oral bioavailability, in vivo half-life, and clearance.[2][3]

This guide provides a comprehensive comparison of the in vitro metabolic stability of a series of representative pyrrolidinol derivatives. We will delve into the experimental methodologies used to assess metabolic fate, present comparative data to illuminate structure-metabolism relationships, and discuss the enzymatic pathways responsible for the biotransformation of this important class of molecules. Our focus is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to navigate the complexities of metabolic stability in their pursuit of new medicines.

The Imperative of Early Metabolic Stability Assessment

The early assessment of metabolic stability has become an indispensable component of the drug discovery cascade.[4] Compounds with poor metabolic stability are often subject to extensive first-pass metabolism in the liver, leading to low systemic exposure and potentially the formation of toxic metabolites.[5] Conversely, molecules that are excessively stable may accumulate in the body, increasing the risk of adverse effects. Therefore, achieving a balanced metabolic profile is a key objective in lead optimization. In vitro models, particularly human liver microsomes (HLM), offer a robust and high-throughput platform for evaluating the intrinsic clearance of drug candidates, providing a reliable forecast of their in vivo hepatic clearance.[3][6][7][8]

Deciphering the Metabolic Pathways of Pyrrolidinol Derivatives

The metabolic transformation of pyrrolidinol derivatives is primarily governed by Phase I and Phase II drug-metabolizing enzymes.

Phase I Metabolism: The Role of Cytochrome P450 (CYP) Enzymes

The cytochrome P450 (CYP) superfamily of enzymes, predominantly located in the endoplasmic reticulum of hepatocytes, is the principal catalyst of Phase I oxidative metabolism for a vast number of drugs.[5][9] For pyrrolidinol-containing compounds, several key CYP isozymes are of particular importance, including CYP3A4, CYP2D6, and CYP2C19.[9] These enzymes catalyze a range of reactions, with the most common metabolic "hotspots" on the pyrrolidinol scaffold being:

• Hydroxylation: The addition of a hydroxyl group is a common metabolic transformation. For the pyrrolidinol ring, this often occurs at the carbon atoms alpha to the nitrogen, which can sometimes lead to ring-opening.[5]

• N-dealkylation: If the pyrrolidinol nitrogen is substituted with an alkyl group, enzymatic cleavage of this group can occur.

• Oxidation: The pyrrolidinol ring itself can undergo oxidation to form lactam derivatives.[10][11]

Phase II Metabolism: The Contribution of UDP-Glucuronosyltransferases (UGTs)

Following Phase I oxidation, the newly introduced hydroxyl groups can serve as handles for Phase II conjugation reactions. UDP-glucuronosyltransferases (UGTs) are a major family of Phase II enzymes that catalyze the attachment of a glucuronic acid moiety to the drug molecule.[9][12] This process, known as glucuronidation, significantly increases the water solubility of the compound, facilitating its excretion from the body.[12] For pyrrolidinol derivatives that undergo hydroxylation, UGT-mediated glucuronidation is a critical pathway for their elimination.[5] The primary UGTs involved in drug metabolism include UGT1A1, UGT1A9, and UGT2B7.[12]

Experimental Workflow for Assessing In Vitro Metabolic Stability

A standardized and reproducible experimental workflow is crucial for obtaining reliable metabolic stability data. The following diagram and protocol outline the key steps in a typical human liver microsomal stability assay.

Caption: Experimental workflow for a human liver microsomal stability assay.

Detailed Experimental Protocol: Human Liver Microsomal Stability Assay

1. Preparation of Reagents:

• Test and Control Compounds: Prepare 10 mM stock solutions of test pyrrolidinol derivatives and positive control compounds (e.g., verapamil for high clearance, and propranolol for medium clearance) in DMSO.

• Human Liver Microsomes (HLM): On the day of the experiment, thaw a vial of pooled HLM (e.g., from 20 donors) on ice. Dilute the microsomes to a final concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

• NADPH Regenerating System: Prepare a solution containing an NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in 0.1 M phosphate buffer (pH 7.4).

2. Incubation Procedure:

• Add the diluted HLM suspension to a 96-well plate and pre-incubate at 37°C for 5 minutes with gentle shaking.

• To initiate the metabolic reaction, add the test or control compound to the wells at a final concentration of 1 µM.

• Immediately add the NADPH regenerating system to start the enzymatic reaction. The final incubation volume is typically 200 µL.

• Incubate the plate at 37°C with continuous shaking.

3. Time-Point Sampling and Reaction Quenching:

• At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot (e.g., 25 µL) from each well.

• Immediately quench the reaction by adding the aliquot to a collection plate containing a cold quenching solution (e.g., 100 µL of acetonitrile with an internal standard for LC-MS/MS analysis).

4. Sample Processing and Analysis:

• After the final time point, seal the collection plate and centrifuge at 4,000 rpm for 15 minutes at 4°C to precipitate the microsomal proteins.

• Transfer the supernatant to a new 96-well plate for analysis.

• Analyze the samples by LC-MS/MS to determine the concentration of the parent compound remaining at each time point.

5. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Plot the natural logarithm (ln) of the percent remaining against time.

• Determine the elimination rate constant (k) from the slope of the linear portion of the curve (slope = -k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein) .[3]

Comparative Metabolic Stability of Pyrrolidinol Derivatives

To illustrate the impact of structural modifications on metabolic stability, we present a comparative analysis of a series of hypothetical pyrrolidinol derivatives. The data in the following table is representative of typical results obtained from in vitro HLM assays and is intended to guide the understanding of structure-metabolism relationships.

Compound ID	R1	R2	t½ (min)	CLint (µL/min/mg protein)	Metabolic Stability Classification
PYR-01	H	H	15	92.4	High Clearance
PYR-02	F	H	45	30.8	Moderate Clearance
PYR-03	H	CH3	25	55.4	High Clearance
PYR-04	F	CH3	70	19.8	Low Clearance
PYR-05	H	CF3	> 120	< 11.6	Very Low Clearance
PYR-06	Cl	H	55	25.2	Moderate Clearance

Classification based on McNaney et al. (2008): High Clearance (t½ < 20 min), Intermediate Clearance (20 min ≤ t½ ≤ 60 min), Low Clearance (t½ > 60 min).

Structure-Metabolism Relationship Insights:

The data presented above reveals several key trends in the metabolic stability of pyrrolidinol derivatives:

• Impact of Halogenation: The introduction of a fluorine atom at the R1 position (PYR-02 vs. PYR-01) significantly increases the metabolic half-life and reduces the intrinsic clearance. This is a common strategy in medicinal chemistry, as the strong carbon-fluorine bond is more resistant to CYP-mediated cleavage.

• Effect of Alkylation: The addition of a methyl group at the R2 position (PYR-03 vs. PYR-01) also leads to a modest improvement in metabolic stability. This may be due to steric hindrance at a potential site of metabolism.

• Synergistic Effects: Combining fluorination and methylation (PYR-04) results in a compound with substantially enhanced metabolic stability, demonstrating the additive or synergistic effects of these modifications.

• Electron-Withdrawing Groups: The presence of a strongly electron-withdrawing trifluoromethyl group at the R2 position (PYR-05) renders the molecule highly resistant to metabolic degradation.

• Chlorination vs. Fluorination: While both chlorine and fluorine are halogens, the data for PYR-06 suggests that fluorination may be a more effective strategy for improving metabolic stability in this scaffold.

Caption: Structure-Metabolism Relationship of Pyrrolidinol Derivatives.

Concluding Remarks for the Bench Scientist

The in vitro metabolic stability of pyrrolidinol derivatives is a multifaceted property that is profoundly influenced by their substitution patterns. A systematic evaluation of metabolic fate using robust in vitro tools like human liver microsomes is essential for the successful progression of drug candidates. By understanding the key metabolic pathways mediated by CYP and UGT enzymes and by strategically modifying the molecular structure to block metabolic "hotspots," researchers can rationally design pyrrolidinol derivatives with optimized pharmacokinetic profiles. The insights and methodologies presented in this guide are intended to empower drug discovery teams to make more informed decisions, ultimately accelerating the development of novel and effective medicines.

References

• Rowland, A., Miners, J. O., & Mackenzie, P. I. (2013). The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification. The International Journal of Biochemistry & Cell Biology, 45(6), 1121–1132. [Link]

• Zhang, Y., et al. (2020). Design, synthesis, and evaluation of pyrrolidine based CXCR4 antagonists with in vivo anti-tumor metastatic activity. European Journal of Medicinal Chemistry, 205, 112537. [Link]

• Kujawski, J., et al. (2018). Metabolic stability of selected derivatives expressed as metabolic half-life in an in vitro test. ResearchGate. [Link]

• Longdom Publishing. (2024). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Journal of Drug Metabolism & Toxicology. [Link]

• Kontogiorgis, C., et al. (2026). Design, Synthesis and Evaluation of Novel Pyrrolidinone-Based ACE2 Inhibitors: Preliminary Study. Molecules, 31(1), 1. [Link]

• Abdel-rahman, H. M., et al. (2017). Synthesis and Evaluation of Novel 2-Pyrrolidone-Fused (2-Oxoindolin-3-ylidene)methylpyrrole Derivatives as Potential Multi-Target Tyrosine Kinase Receptor Inhibitors. Molecules, 22(6), 913. [Link]

• Eurofins Discovery. (n.d.). Intrinsic clearance (liver microsomes, human) - ES. Retrieved from [Link]

• Ramirez, M. S., et al. (2024). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. International Journal of Molecular Sciences, 25(14), 7789. [Link]

• Palacharla, V. R. C., et al. (2024). Determination of Intrinsic Clearance and Fraction Unbound in Human Liver Microsomes and In Vitro-In Vivo Extrapolation of Human Hepatic Clearance for Marketed Central Nervous System Drugs. European Journal of Drug Metabolism and Pharmacokinetics. [Link]

• Singh, P., et al. (2022). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). European Journal of Medicinal Chemistry, 246, 114954. [Link]

• Kerins, A., et al. (2024). In vitro and in vivo studies on the metabolism and pharmacokinetics of the selective gut microbial β- glucuronidase targeting. Xenobiotica, 1-12. [Link]

• Seki, M., et al. (2013). Synthesis and biological evaluation of pyrrolidine derivatives as novel and potent sodium channel blockers for the treatment of ischemic stroke. Bioorganic & Medicinal Chemistry Letters, 23(14), 4230–4234. [Link]

• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica, 69(3), 345–361. [Link]

• Zhang, M., Rottschäfer, V., & de Lange, E. C. M. (2024). The potential impact of CYP and UGT drug-metabolizing enzymes on brain target site drug exposure. Expert Opinion on Drug Metabolism & Toxicology, 1–17. [Link]

• Al-Amiery, A. A., et al. (2020). Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives. Al-Mustansiriyah Journal of Science, 31(1), 31. [Link]

• Soars, M. G., et al. (2023). The Disconnect in Intrinsic Clearance Determined in Human Hepatocytes and Liver Microsomes Results from Divergent Cytochrome P450 Activities. Drug Metabolism and Disposition, 51(7), 892–901. [Link]

• Carlier, J., et al. (2020). Pyrrolidinyl Synthetic Cathinones α-PHP and 4F-α-PVP Metabolite Profiling Using Human Hepatocyte Incubations. Metabolites, 11(1), 9. [Link]

• Gaponova, A. S., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(20), 12213. [Link]

• Zhang, M., Rottschäfer, V., & de Lange, E. C. M. (2024). The potential impact of CYP and UGT drug-metabolizing enzymes on brain target site drug exposure. Expert Opinion on Drug Metabolism & Toxicology, 1–17. [Link]

• Wagmann, L., et al. (2023). Investigations on the in vitro and in vivo metabolic fate of the new synthetic opioid desmethylmoramide using HPLC-HRMS/MS for toxicological screening purposes. Drug Testing and Analysis, 16(3), 309–313. [Link]

• IPHASE Biosciences. (2025). Application of Cytochrome p450 (CYP450) and UDP-glucuronosyltransferase (UGT) Enzymes in Drug-drug Interaction Studies Regarding Metabolic Phenotype and Enzyme Inhibition. IPHASE Biosciences. [Link]

• Lopes, A., et al. (2023). Metabolic stability and metabolite profiling of emerging synthetic cathinones. Frontiers in Chemistry, 11, 1148705. [Link]

• Genomind. (2021). CYP450 & UGT Gene Spotlight. Genomind. [Link]

• Lin, T.-H., et al. (2024). In Vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. Journal of Food and Drug Analysis, 32(1), 77–92. [Link]

• EBM Consult. (2018). Which UDP-glucuronosyltransferase (UGT) enzymes are most likely to be involved in drug metabolism and cause drug interactions?. EBM Consult. [Link]

• Bobko, A. A., et al. (2023). Structural Features Governing the Metabolic Stability of Tetraethyl-Substituted Nitroxides in Rat Liver Microsomes. Antioxidants, 12(2), 419. [Link]

• Carlier, J., et al. (2020). Pyrrolidinyl Synthetic Cathinones α-PHP and 4F-α-PVP Metabolite Profiling Using Human Hepatocyte Incubations. Metabolites, 11(1), 9. [Link]

• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica, 69(3), 345–361. [Link]

• Palacharla, V. R. C., et al. (2024). Determination of Intrinsic Clearance and Fraction Unbound in Human Liver Microsomes and In Vitro-In Vivo Extrapolation of Human Hepatic Clearance for Marketed Central Nervous System Drugs. European Journal of Drug Metabolism and Pharmacokinetics. [Link]

• Singh, P., et al. (2022). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). European Journal of Medicinal Chemistry, 246, 114954. [Link]

• Longdom Publishing. (2024). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Journal of Drug Metabolism & Toxicology. [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol

Executive Summary & Chemical Context

3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol is a bifunctional nitrogenous base containing a tertiary alcohol and a primary amine on a pyrrolidine scaffold.[1] In drug development, this structural motif is often associated with nicotinic acetylcholine receptor ligands or specific kinase inhibitors.[1]

Unlike simple solvents, this molecule presents a dual-hazard profile :

• Corrosivity: The primary amine and N-methylpyrrolidine moiety create a highly alkaline environment (pH > 11 in aqueous solution), capable of causing severe skin burns and eye damage.[1]

• Chelation/Reactivity: The proximity of the hydroxyl group to the amine allows for potential metal chelation, making it incompatible with certain heavy metal waste streams.[1]

Core Directive: Treat this substance as a Class 8 Corrosive (Basic, Organic) and a potential Toxicant .[1] Disposal must prioritize high-temperature incineration to ensure complete destruction of the pyrrolidine ring system.[1]

Pre-Disposal Characterization (The "Why")

Before moving any container, you must understand the causality of the hazards. We do not rely on assumptions; we rely on Structure-Activity Relationships (SAR) .

Functional Group	Hazard Implication	Disposal Constraint
Primary Amine ( )	High alkalinity; nucleophilic.[1]	DO NOT MIX WITH ACIDS. Exothermic neutralization can boil waste solvent, causing container rupture.[1]
Tertiary Amine (N-Methyl)	Facilitates skin absorption; potential neurotoxicity.[1]	Double-gloving (Nitrile/Neoprene) is mandatory.[1]
Tertiary Alcohol ( )	Increases water solubility; modifies polarity.[1]	Miscible with aqueous waste, but must be segregated as organic to prevent sewer discharge violations.[1]

Segregation Logic & Compatibility

Effective disposal relies on a Self-Validating System .[1] You must verify compatibility before pouring.[1]

The "Red Line" Rules:

• NO Acids: Never pour this into the "Acid Waste" carboy. The resulting heat evolution can pressurize the vessel.[1]

• NO Oxidizers: Incompatible with peroxides, nitric acid, or permanganates.[1] The amine group can form unstable N-oxides or ignite.[1]

• NO Halogenated Solvents (Conditional): While chemically stable with chloroform/DCM, mixing basic amines with halogenated solvents can occasionally lead to vigorous alkylation reactions over long storage periods.[1] Best Practice: Segregate into "Non-Halogenated Basic Organic" waste.

Compatibility Matrix

Waste Stream	Status	Rationale
Stream A: Organic Bases	TARGET	Compatible with other amines (TEA, Pyridine).[1]
Stream B: Organic Acids	FORBIDDEN	Violent exothermic reaction.[1]
Stream C: Aqueous Neutral	AVOID	High pH will shift bulk waste to hazardous corrosive category.[1]
Stream D: Oxidizers	CRITICAL FAIL	Fire/Explosion hazard.[1]

Step-by-Step Disposal Protocol

Phase 1: Personal Protective Equipment (PPE)

• Eyes: Chemical splash goggles (Face shield recommended if pouring >500 mL).[1]

• Hands: Double-gloving required.[1] Inner: Latex/Nitrile.[1] Outer: Long-cuff Nitrile (min 5 mil thickness).[1]

• Respiratory: All operations must occur inside a certified chemical fume hood.[1]

Phase 2: Waste Stream Selection

Decision Node: Is the material pure solid/liquid or in solution?

• Scenario A: Pure Chemical (Solid/Liquid)

  • Do not dissolve.[1] Keep in original vial if possible.

  • Label as "Waste 3-(1-Aminobutan-2-yl)-1-methylpyrrolidin-3-ol" .

  • Add hazard tag: "Corrosive, Basic, Toxic" .[1]

  • Place entire vial into a wide-mouth HDPE "Lab Pack" container.

• Scenario B: Reaction Mixture (Solution)

  • Check pH of the solution using a dipstick.[1] If pH < 5, proceed with caution (it may already be acidified).[1] If pH > 9, treat as Basic Waste.[1]

  • Select the "Non-Halogenated Organic Base" waste container (typically HDPE).[1]

  • Grounding: If the solvent is flammable (e.g., THF, Methanol), attach an alligator clip ground wire to the waste container to prevent static discharge.

  • Pour slowly using a funnel.

  • Triple Rinse: Rinse the empty reaction vessel with a small volume of methanol or ethanol. Add rinsate to the same waste container.

Phase 3: Labeling & Documentation

The label is the primary communication tool for the waste disposal contractor.[1]

• Chemical Name: Must be written out in full. No abbreviations.

• Constituents: e.g., "95% Methanol, 5% Aminopyrrolidine derivative".

• Hazard Checkboxes: [x] Flammable [x] Corrosive (pH > 12) [x] Toxic.[1]

Visual Decision Workflow

The following diagram illustrates the logical flow for disposing of this specific amine.

Figure 1: Decision tree for segregation of aminopyrrolidine waste streams, prioritizing thermal stability and chemical compatibility.

Emergency Procedures (Spill Management)

In the event of a spill outside the fume hood:

• Evacuate: The volatility of the amine may cause respiratory irritation.[1] Clear the immediate area.[1][2][3]

• PPE Up: Don respiratory protection (Half-mask with Organic Vapor/Amine cartridge) if ventilation is poor.[1]

• Neutralize:

  • Do NOT use strong mineral acids (HCl) to clean the spill; the reaction will be violent.[1]

  • Use a Dry Acid Neutralizer (Citric acid or Sodium bisulfate powder) or a commercial "Base Spill Kit".[1]

  • Sprinkle neutralizer from the perimeter inward until the color change indicator confirms neutralization.[1]

• Collect: Scoop the resulting sludge into a bag labeled "Hazardous Waste: Spill Debris (Amine contaminated)".

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification.[1] (2014).[4] Defines characteristics of Corrosivity (D002) and Ignitability (D001).[1] Link

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[1] (2015).[5] Guidelines on amine segregation and compatibility. Link

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] (2011).[1] Chapter 8: Management of Waste. Link

• PubChem. Compound Summary: 3-aminopyrrolidine derivatives.[1] (Accessed 2023).[3] Used for analog hazard estimation (Skin Corr.[1] 1B). Link

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